1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

• CAS: 1615-41-4

Core Science & Biosynthesis

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole chemical properties

An In-Depth Technical Guide to the Chemical Properties of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Section 1: Introduction and Strategic Significance

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a derivative of the 5-nitroimidazole scaffold, a chemical class of profound importance in medicinal chemistry. Since the discovery of azomycin (2-nitroimidazole) in the 1950s, nitroimidazoles have become a cornerstone in the treatment of infections caused by anaerobic bacteria and protozoa.[1] The 5-nitroimidazole moiety, in particular, is a well-established pharmacophore found in essential medicines like metronidazole and tinidazole, which are widely used to treat a variety of infections.[1][2]

The biological activity of these compounds is intrinsically linked to the reductive metabolism of the nitro group under anaerobic conditions, which generates reactive nitroso and hydroxylamine intermediates that induce cytotoxic effects, such as DNA damage, in the target pathogens.[2] The substitution pattern on the imidazole ring at the N-1 and C-2 positions is critical, as it modulates the compound's physicochemical properties, including lipophilicity, metabolic stability, and ultimately, its therapeutic index.

This technical guide provides a comprehensive analysis of the chemical properties of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. It is intended for researchers, medicinal chemists, and drug development professionals who require a detailed understanding of this compound's synthesis, structure, reactivity, and spectral characteristics. The insights provided herein are crucial for its potential application as a research tool, a building block for more complex molecules, or a candidate for biological evaluation.

Section 2: Compound Identification and Core Attributes

A clear identification of the molecule is fundamental for any scientific investigation. The core attributes of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole are summarized below.

Identifier	Value	Source
IUPAC Name	1-Methyl-2-(methylthio)-5-nitro-1H-imidazole	N/A
CAS Number	1615-41-4	[3][4]
Molecular Formula	C₅H₇N₃O₂S	[3][4]
Molecular Weight	173.193 g/mol	[3]
Chemical Structure		N/A

Section 3: Synthesis and Mechanistic Rationale

The synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole can be logically approached via a two-step process starting from a suitable precursor. This pathway leverages established reactivity patterns of nitroimidazoles and thiols, providing a reliable and reproducible route to the target compound. The strategic choice of reagents and conditions is paramount to ensure high yield and purity, avoiding side reactions involving the sensitive nitro group.

Caption: Proposed synthetic workflow for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Experimental Protocol: A Self-Validating System

This protocol describes a plausible synthetic route. The causality behind each step is explained to ensure the methodology is robust and understandable.

Part A: Synthesis of 2-Mercapto-1-methyl-5-nitroimidazole (Intermediate)

The synthesis of the mercapto intermediate is the critical first step. While various methods exist for introducing a thiol group to an imidazole ring, a common approach involves the reaction of a precursor like 1-methyl-2-methylsulfonyl-5-nitro-imidazole with a thiolating agent. An analogous reaction has been demonstrated for similar structures.[5]

Part B: S-Methylation to Yield 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

This step involves the nucleophilic attack of the thiolate anion on a methylating agent. The choice of a mild base is crucial to deprotonate the thiol selectively without promoting unwanted side reactions.

Step-by-Step Methodology:

• Deprotonation of the Thiol:

  • To a stirred solution of 2-Mercapto-1-methyl-5-nitroimidazole (1.0 eq) in a suitable polar aprotic solvent (e.g., Dimethylformamide, DMF), add a mild base such as potassium carbonate (K₂CO₃, 1.2 eq) at room temperature.

  • Rationale: K₂CO₃ is a sufficiently strong base to deprotonate the acidic thiol (pKa ~7-8) to form the thiolate anion, which is a potent nucleophile. A polar aprotic solvent like DMF is chosen to solubilize the reactants and facilitate the Sₙ2 reaction.

• Methylation:

  • To the resulting suspension, add methyl iodide (CH₃I, 1.1 eq) dropwise while maintaining the temperature at or below room temperature.

  • Rationale: Methyl iodide is an excellent electrophile for the S-methylation reaction. The reaction proceeds via an Sₙ2 mechanism, where the thiolate attacks the methyl group, displacing the iodide leaving group.

• Reaction Monitoring and Workup:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, pour the reaction mixture into ice-water to precipitate the crude product.

  • Rationale: Quenching with water precipitates the organic product, which has lower solubility in aqueous media, and dissolves the inorganic salts.

• Purification and Validation:

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

  • Confirm the identity and purity of the final product using HPLC, ¹H NMR, Mass Spectrometry, and IR spectroscopy. A purity of ≥98% is typically targeted.[3]

Section 4: Physicochemical and Structural Properties

The physical state and structural arrangement of a molecule dictate its behavior in both chemical and biological systems.

Property	Value/Description	Source
Appearance	Likely a yellow to orange crystalline solid, characteristic of many nitroaromatic compounds.
Purity	≥ 98% (as specified by commercial suppliers)	[3]
Moisture	≤ 0.5% (as specified by commercial suppliers)	[3]
Solubility	Expected to be soluble in polar organic solvents like acetone, DMF, and DMSO. Limited solubility in water.

Structural Insights

Based on crystallographic data of the related compound 1-Methyl-5-nitro-1H-imidazole, several key structural features can be inferred[6][7]:

• Imidazole Ring: The core imidazole ring is aromatic and largely planar.

• Nitro Group Orientation: The nitro group is likely twisted slightly out of the plane of the imidazole ring due to steric interactions with the adjacent methyl group at the N-1 position. For 1-Methyl-5-nitro-1H-imidazole, this dihedral angle is reported to be 5.60(2)°.[6][7] This orientation can influence the molecule's electronic properties and its ability to interact with biological targets.

• Conformation: The C-S-C bond of the methylthio group allows for rotational freedom, which may result in multiple low-energy conformations in solution.

Section 5: Spectral Analysis

Spectroscopic analysis is essential for the unambiguous confirmation of the compound's structure. The expected spectral data are predicted based on the known functional groups and published data for similar nitroimidazole derivatives.[8]

Spectroscopy	Expected Characteristics
¹H NMR	- Imidazole Proton (C4-H): A singlet expected around δ 8.0 ppm.[8]- N-Methyl Protons (N-CH₃): A singlet expected around δ 3.7-4.0 ppm.- S-Methyl Protons (S-CH₃): A singlet expected around δ 2.5-2.8 ppm.
¹³C NMR	- Imidazole Carbons: Resonances expected in the aromatic region (δ 120-155 ppm).- N-Methyl Carbon: A signal expected around δ 30-35 ppm.- S-Methyl Carbon: A signal expected around δ 15-20 ppm.
IR (KBr)	- N=O Asymmetric Stretch: Strong band around 1520-1560 cm⁻¹.[8]- N=O Symmetric Stretch: Strong band around 1360-1375 cm⁻¹.[8]- C=N/C=C Stretch (Ring): Bands in the 1450-1560 cm⁻¹ region.[8]- C-H Stretch (Aliphatic): Bands around 2920-3100 cm⁻¹.[8]
Mass Spec (EI)	- Molecular Ion (M⁺): A peak at m/z = 173, corresponding to the molecular weight.

Section 6: Chemical Reactivity and Potential Transformations

The reactivity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is governed by its three key functional domains: the nitro group, the imidazole ring, and the methylthio substituent. Understanding these reactivities is crucial for predicting its stability, metabolic fate, and potential for further chemical modification.

Caption: Key reactivity pathways for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

• Reduction of the Nitro Group: This is the most significant reaction from a pharmacological perspective. The electron-withdrawing nitro group can be readily reduced to form nitroso, hydroxylamino, and ultimately, amino derivatives. This reductive activation is the basis for the antimicrobial activity of most 5-nitroimidazole drugs.[2]

• Oxidation of the Methylthio Group: The sulfur atom in the methylthio group is susceptible to oxidation. Mild oxidizing agents can convert it to the corresponding sulfoxide, while stronger conditions can yield the sulfone. These transformations can significantly alter the molecule's polarity, solubility, and biological activity.

• Imidazole Ring Stability: The imidazole ring is aromatic and generally stable. However, the strong electron-withdrawing effect of the 5-nitro group deactivates the ring towards electrophilic aromatic substitution. The ring is stable to most conditions that do not affect the other functional groups.

Section 7: Safety and Handling

Proper handling of any chemical is essential for laboratory safety. The available data indicates that 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole should be handled with care.

Safety Aspect	Information	Source
Pictograms	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Recommended Handling Procedures:

• Use in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust and direct contact with skin and eyes.

• Store in a tightly closed container in a cool, dry place away from incompatible materials.

Section 8: Conclusion

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a multifaceted compound whose chemical properties are defined by the interplay of the bio-active 5-nitroimidazole core and the modulatory N-methyl and S-methyl substituents. Its synthesis is achievable through logical and established chemical transformations. The compound's reactivity is dominated by the potential for nitro-group reduction—a key feature for probing antimicrobial mechanisms—and sulfur oxidation, which offers a handle for analog synthesis. The predictive spectral and structural data provided in this guide serve as a robust baseline for its empirical characterization. For researchers in drug discovery, this molecule represents a valuable scaffold for developing novel therapeutic agents, particularly in the field of infectious diseases.

Section 9: References

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• Der Pharma Chemica. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Retrieved from

• Der Pharma Chemica. (n.d.). 1-[2-Substituted ethyl]-2-methyl-5-nitroimidazole derivatives, synthesis and antibacterial activities. Retrieved from

• Google Patents. (n.d.). Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol. Retrieved from

• Sigma-Aldrich. (n.d.). 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole Safety Information. Retrieved from

• CDH Fine Chemical. (n.d.). Material Safety Data Sheet 2-Methyl-5-Nitro Imidazole. Retrieved from

• BLDpharm. (n.d.). 1-(2-(Ethylthio)ethyl)-2-methyl-5-nitro-1H-imidazole. Retrieved from

• PubChem. (n.d.). 1-[2-(Ethylthio)ethyl]-2-methyl-5-nitro-1H-imidazole. Retrieved from

• Pharmaffiliates. (n.d.). CAS No : 696-23-1 | Product Name : 2-Methyl-5-nitroimidazole. Retrieved from

• Lead Sciences. (n.d.). 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. Retrieved from

• ResearchGate. (2022). Overview on Biological Activities of Imidazole Derivatives. Retrieved from

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An In-Depth Technical Guide to 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (CAS 1615-41-4): Synthesis, Properties, and Therapeutic Potential

Executive Summary

This technical guide provides a comprehensive overview of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (CAS No. 1615-41-4), a heterocyclic compound belonging to the therapeutically significant 5-nitroimidazole class. While specific research on this molecule is sparse, its structural features strongly suggest potential applications in drug development, particularly as an antimicrobial and antiprotozoal agent. This document synthesizes information from related, well-studied nitroimidazoles to build a foundational understanding of its synthesis, physicochemical properties, mechanism of action, and research applications. We present a proposed synthetic route, a detailed protocol for evaluating its antiparasitic activity, and a discussion of its potential within the broader landscape of infectious disease research. This guide is intended for researchers, chemists, and drug development professionals seeking to explore the therapeutic promise of novel nitroimidazole derivatives.

The 5-Nitroimidazole Scaffold: A Cornerstone of Anti-Infective Therapy

The nitroimidazole scaffold is a privileged structure in medicinal chemistry, having yielded numerous life-saving drugs since the discovery of azomycin in the 1950s.[1] The defining feature of this class is a nitro group at position 5 of the imidazole ring, which is essential for their biological activity.[2] Drugs like metronidazole and tinidazole are mainstays in the treatment of infections caused by anaerobic bacteria and protozoa.[2] The mechanism of action hinges on the reductive activation of the 5-nitro group within the low-oxygen environment of these pathogens, a process that generates cytotoxic radical species that damage DNA and other critical biomolecules.[1][2] The substitution at the N-1 and C-2 positions of the imidazole ring significantly influences the compound's physicochemical properties, such as lipophilicity and metabolic stability, thereby modulating its potency, tissue penetration, and overall therapeutic index.[2] 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole fits this profile, presenting a unique combination of substituents that warrants investigation for novel anti-infective properties.

Physicochemical and Structural Characterization

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a small molecule whose structure is primed for biological activity. The N-1 methyl group is a common feature in many synthetic nitroimidazoles, contributing to metabolic stability. The critical 5-nitro group is the pharmacophoric element responsible for the anticipated antimicrobial effect. The 2-methylthio (-SCH3) group is of particular interest, as the introduction of sulfur can modulate the electronic properties of the imidazole ring and impact the compound's solubility, membrane permeability, and interaction with biological targets.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	1615-41-4	[3][4]
Molecular Formula	C5H7N3O2S	[3][4]
Molecular Weight	173.193 g/mol	[3][4]
Appearance	Not available	[5]
Melting Point	Not available	[5]
Boiling Point	Not available	[5]
Purity (Typical)	≥98% (HPLC)	[3]
Solubility	Not thoroughly investigated	[5]

Synthesis and Purification: A Proposed Pathway

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Detailed Experimental Protocol

Rationale: This protocol employs a standard nucleophilic substitution reaction. The choice of a non-protic polar solvent like DMF facilitates the dissolution of the reactants and stabilizes the intermediate thiolate anion. A mild base like potassium carbonate is sufficient to deprotonate the thiol without causing unwanted side reactions. Methyl iodide is a highly effective methylating agent. The reaction is conducted at room temperature to maintain selectivity and prevent degradation.

• Preparation: To a solution of 1-methyl-5-nitro-1H-imidazole-2-thiol (1.0 eq) in anhydrous dimethylformamide (DMF, 10 mL/mmol), add potassium carbonate (K2CO3, 1.5 eq) in one portion.

• Activation: Stir the resulting suspension at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 30 minutes. The formation of the potassium thiolate salt is typically observed.

• Methylation: Add methyl iodide (CH3I, 1.2 eq) dropwise to the suspension via syringe.

  • Expert Note: This addition should be performed carefully as the reaction can be exothermic. Maintaining the temperature below 30°C is recommended.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.[6]

• Work-up: Upon completion, pour the reaction mixture into ice-cold water (50 mL). A precipitate of the crude product should form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual DMF and inorganic salts.

• Purification: Dry the crude product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Proposed Mechanism of Action: Reductive Bioactivation

The therapeutic effect of 5-nitroimidazoles is not exerted by the parent drug itself but by its reduced metabolites. This dependency on enzymatic reduction is the cornerstone of their selective toxicity towards anaerobic organisms, which possess the necessary low redox potential electron-transfer proteins (e.g., ferredoxin) that are absent in aerobic host cells.[1]

• Entry and Reduction: The neutral, relatively lipophilic parent drug passively diffuses into the pathogen's cell. Inside, electron transfer from proteins like ferredoxin reduces the 5-nitro group (NO2).

• Formation of Reactive Intermediates: This one-electron transfer results in a highly reactive nitro radical anion. Further reduction can lead to the formation of nitroso (NO) and hydroxylamine (NHOH) intermediates.[1][7]

• Macromolecular Damage: These short-lived, highly electrophilic species are the ultimate cytotoxic agents. They covalently bind to and induce strand breaks in the pathogen's DNA, inhibiting nucleic acid synthesis and leading to rapid cell death.[2]

Caption: Reductive bioactivation pathway of 5-nitroimidazoles in anaerobic pathogens.

Applications in Drug Discovery and Research

The primary application for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is as a lead compound for the discovery of new anti-infective agents. Its structure suggests potential activity against a range of anaerobic protozoa, including those responsible for neglected tropical diseases.[8][9] For instance, related nitroimidazoles have shown promise against Leishmania, Trypanosoma, Giardia, and Entamoeba species.[8][10]

Experimental Protocol: In Vitro Anti-Leishmanial Activity Assay

Rationale: This protocol describes a standard method to determine the 50% inhibitory concentration (IC50) of a test compound against the promastigote (insect stage) of Leishmania major. This serves as a primary screen to identify compounds with potential antiprotozoal activity. Amphotericin B is used as a positive control due to its well-established anti-leishmanial effects.

• Parasite Culture: Culture Leishmania major promastigotes at 26°C in M199 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL).

• Compound Preparation: Prepare a 10 mM stock solution of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in dimethyl sulfoxide (DMSO). Prepare serial two-fold dilutions in culture medium to achieve final concentrations ranging from 100 µM to 0.1 µM. Ensure the final DMSO concentration in all wells is ≤0.5% to avoid solvent toxicity.

• Assay Setup: In a 96-well microtiter plate, add 100 µL of promastigote suspension (1 x 10^6 cells/mL) to each well.

• Treatment: Add 100 µL of the diluted compound solutions to the respective wells. Include wells for a positive control (Amphotericin B), a negative control (medium with 0.5% DMSO), and a blank (medium only).

• Incubation: Incubate the plate at 26°C for 72 hours.

• Viability Assessment: Add 20 µL of a resazurin-based viability reagent (e.g., AlamarBlue™) to each well and incubate for another 4-6 hours.

  • Self-Validation: The color change of the resazurin dye (blue to pink) is directly proportional to the number of metabolically active, viable parasites. The negative control wells should show a strong pink color, while the effective concentrations of the test compound and the positive control should remain blue.

• Data Acquisition: Measure the fluorescence (Ex/Em: 560/590 nm) or absorbance (570 nm and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the negative control. Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Safety and Handling

While comprehensive toxicological data for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is not available, its classification as a nitro-heterocyclic compound warrants careful handling.[5]

• General Precautions: Handle in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5]

• Health Hazards: The material has not been thoroughly investigated. Based on its chemical class, it may cause respiratory irritation upon inhalation and potential sensitization upon skin contact.[5][11] Avoid creating dust and direct contact with skin and eyes.

• Incompatibilities: Avoid contact with strong acids, acid chlorides, acid anhydrides, and strong oxidizing agents.[5]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. It is recommended to use a licensed professional waste disposal service.[5]

Conclusion and Future Directions

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a promising, yet underexplored, member of the potent 5-nitroimidazole family. Based on the well-established principles of its chemical class, it holds significant potential as a lead structure for the development of novel agents against anaerobic bacterial and protozoal infections. The proposed synthetic route is robust and allows for facile access to the material for further study. Future research should focus on a comprehensive evaluation of its antimicrobial spectrum, in vivo efficacy in animal models of infection, and a full toxicological workup to establish a safety profile. Furthermore, structure-activity relationship (SAR) studies, involving modification of the 2-methylthio group, could lead to the discovery of second-generation analogs with enhanced potency and improved pharmacokinetic properties.

References

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Spectroscopic and Chromatographic Characterization of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole: A Technical Guide

Introduction

This technical guide provides a comprehensive overview of the analytical methodologies for the characterization of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole, a key heterocyclic compound with potential applications in pharmaceutical and materials science research. The inherent reactivity and specific functional groups of nitroimidazoles necessitate robust and validated analytical techniques to ensure structural integrity, purity, and stability.[1] This document outlines detailed protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS), offering researchers and drug development professionals a practical framework for their analytical workflows. While specific experimental data for this compound is not extensively published, this guide synthesizes available information and provides validated methodologies for closely related nitroimidazole analogues, establishing a solid foundation for experimental design and data interpretation.

Compound Profile: 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

A thorough understanding of the physicochemical properties of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is fundamental for the development of appropriate analytical methods.

Property	Value	Source
CAS Number	1615-41-4	[2]
Molecular Formula	C5H7N3O2S	[2]
Molecular Weight	173.19 g/mol
Physical Form	Solid	[2]
Purity (Typical)	≥96% (by HPLC)	[2]
Storage Conditions	Keep in a dark place, sealed in dry, room temperature.	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. Both ¹H and ¹³C NMR provide critical information regarding the molecular framework and the chemical environment of each atom.

Expertise & Experience: Causality Behind Experimental Choices

The choice of solvent is critical for acquiring high-quality NMR spectra. Deuterated dimethyl sulfoxide (DMSO-d₆) is often a suitable choice for nitroimidazole derivatives due to its excellent solubilizing power for polar compounds. Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0 ppm. For ¹³C NMR, a proton-decoupled experiment is standard to simplify the spectrum to a series of single lines, one for each unique carbon atom.

Trustworthiness: Self-Validating System

The combination of ¹H and ¹³C NMR, along with 2D techniques like HSQC (Heteronuclear Single Quantum Coherence), can provide a self-validating dataset. The ¹H NMR spectrum will reveal the number of different types of protons and their splitting patterns, indicating neighboring protons. The ¹³C NMR spectrum will show the number of distinct carbon environments. An HSQC experiment directly correlates each proton to the carbon it is attached to, thus confirming the assignments made from the 1D spectra.

¹H NMR Spectroscopy Protocol

Objective: To obtain a high-resolution proton NMR spectrum for structural confirmation.

Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and dissolve it in ~0.7 mL of DMSO-d₆.

• Internal Standard: Add a small drop of TMS to the NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters (Typical):

  • Number of scans: 16-64

  • Relaxation delay: 1-2 seconds

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Reference the spectrum to the TMS signal at 0 ppm.

Expected ¹H NMR Data (Predicted based on analogous structures):

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Imidazole-H	~7.5-8.5	Singlet	1H	C4-H
N-CH₃	~3.5-4.0	Singlet	3H	N-CH₃
S-CH₃	~2.5-3.0	Singlet	3H	S-CH₃

¹³C NMR Spectroscopy Protocol

Objective: To determine the number of unique carbon environments in the molecule.

Methodology:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Acquisition Parameters (Typical):

  • Experiment: Proton-decoupled ¹³C NMR

  • Number of scans: 1024-4096 (or more, as ¹³C is less sensitive)

  • Relaxation delay: 2-5 seconds

• Processing: Similar to ¹H NMR, with referencing to the solvent peak (DMSO-d₆ at ~39.52 ppm).

Expected ¹³C NMR Data (Predicted based on analogous structures):

Carbon	Chemical Shift (δ, ppm)	Assignment
C=N	~140-150	C2
C-NO₂	~135-145	C5
C-H	~120-130	C4
N-CH₃	~30-35	N-CH₃
S-CH₃	~15-20	S-CH₃

High-Performance Liquid Chromatography (HPLC): Purity Determination

HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds and related substances. A well-developed HPLC method can separate the main compound from any potential impurities arising from synthesis or degradation.

Expertise & Experience: Causality Behind Experimental Choices

A reversed-phase HPLC method is generally the first choice for nitroimidazole derivatives due to their moderate polarity. A C18 column is a versatile and robust stationary phase for this purpose. The mobile phase typically consists of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol). The buffer controls the pH and influences the retention of ionizable compounds, while the organic modifier adjusts the overall elution strength. Isocratic elution is often sufficient for purity analysis, providing a stable baseline and reproducible retention times. UV detection is suitable as the nitroimidazole chromophore absorbs strongly in the UV region (around 310-320 nm).

Trustworthiness: Self-Validating System

Method validation according to ICH guidelines (Q2(R1)) ensures the trustworthiness of the HPLC method. This includes assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness. Peak purity analysis using a photodiode array (PDA) detector can further validate the method by confirming that the main peak is spectrally homogeneous and not co-eluting with impurities.

HPLC Purity Determination Protocol

Objective: To determine the purity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and quantify any related impurities.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV or PDA detector.

• Chromatographic Conditions (based on methods for related nitroimidazoles): [3][4][5]

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: Isocratic mixture of phosphate buffer (pH 3.0) and acetonitrile (e.g., 70:30 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 318 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Standard Solution: Accurately prepare a stock solution of the reference standard in the mobile phase (e.g., 0.1 mg/mL).

  • Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

• Analysis: Inject the standard and sample solutions and record the chromatograms.

• Calculation: Calculate the purity by the area normalization method, assuming all impurities have a similar response factor to the main peak.

Liquid Chromatography-Mass Spectrometry (LC-MS): High-Sensitivity Detection and Identification

LC-MS combines the separation power of HPLC with the sensitive and selective detection capabilities of mass spectrometry. This technique is invaluable for identifying trace-level impurities, characterizing metabolites, and confirming the molecular weight of the target compound.

Expertise & Experience: Causality Behind Experimental Choices

For LC-MS analysis of nitroimidazoles, electrospray ionization (ESI) in positive ion mode is typically employed, as the imidazole nitrogen atoms are readily protonated.[6] The mobile phase composition is crucial and often includes volatile buffers like formic acid or ammonium formate to ensure compatibility with the MS interface. A gradient elution is commonly used to effectively separate compounds with a wider range of polarities. Tandem mass spectrometry (MS/MS) is a powerful tool for structural confirmation, where the protonated molecule ([M+H]⁺) is fragmented to produce a characteristic pattern of daughter ions.

Trustworthiness: Self-Validating System

The accuracy of the mass measurement provides a high degree of confidence in the elemental composition of the detected ions. High-resolution mass spectrometry (HRMS), for example, using a time-of-flight (TOF) or Orbitrap analyzer, can determine the mass-to-charge ratio with very high precision, allowing for the calculation of the molecular formula. The fragmentation pattern in MS/MS serves as a structural fingerprint, providing further validation of the compound's identity.

LC-MS/MS Analysis Protocol

Objective: To confirm the molecular weight of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and identify potential impurities.

Methodology:

• Instrumentation: An HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.

• LC Conditions (based on methods for related nitroimidazoles): [7][8][9]

  • Column: C18, 100 mm x 2.1 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient might start with a high percentage of A, ramping up to a high percentage of B to elute more hydrophobic compounds.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS Conditions:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.5-4.5 kV

  • Source Temperature: 120-150 °C

  • Desolvation Temperature: 350-450 °C

  • MS Scan Mode: Full scan to detect all ions.

  • MS/MS Mode: Product ion scan of the precursor ion [M+H]⁺ (m/z 174.03) to obtain a fragmentation pattern.

• Sample Preparation: Dilute the sample solution prepared for HPLC analysis with the initial mobile phase.

Expected LC-MS Data:

Parameter	Expected Value
Protonated Molecule [M+H]⁺	m/z 174.03 (Calculated for C₅H₈N₃O₂S⁺)
Major MS/MS Fragments	Dependent on collision energy, but could include loss of the nitro group, methylthio group, or fragmentation of the imidazole ring.

Conclusion

The analytical methodologies presented in this guide provide a robust framework for the comprehensive characterization of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. The combination of NMR for structural elucidation, HPLC for purity assessment, and LC-MS for sensitive detection and molecular weight confirmation constitutes a powerful analytical toolkit. While the specific protocols for HPLC and LC-MS are based on established methods for analogous nitroimidazole compounds, they represent a scientifically sound starting point for method development and validation. Adherence to these principles and protocols will enable researchers and drug development professionals to ensure the quality, consistency, and integrity of their work with this important chemical entity.

References

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• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.
• Agilent Technologies. (2019). Analysis of Nitroimidazoles in Egg Using Agilent Captiva EMR−Lipid and LC/MS/MS.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Mixture of Nitroimidazole Antibiotics on Newcrom Type Columns. Retrieved from [Link].

• Diao, Y., Wang, W.-Y., Wei, Z.-H., & Wang, J.-L. (2011). 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(11), o3072.
• AGES. (2011). TEST PROCEDURE Determination of Nitroimidazoles in Egg, Plasma, Muscle and Honey by means of LC/MS-MS.
• Li, W., et al. (2019). Simultaneous Determination of Nitroimidazoles and Quinolones in Honey by Modified QuEChERS and LC-MS/MS Analysis. Molecules, 24(23), 4339.
• Pande, V. V., & Chandorkar, J. G. (2009). A Sensitive HPLC Method of determination of 2-Methyl 5-Nitroimidazole & Reaction mass of intermediates of Ornidazole in Ornidazole bulk manufacturing. International Journal of PharmTech Research, 1(2), 310-312.
• Wang, J., et al. (2024). Rapid multi-residue LC-MS/MS determination of nitrofuran metabolites, nitroimidazoles, amphenicols, and quinolones in honey with ultrasonic-assisted derivatization - magnetic solid-phase extraction. Journal of Pharmaceutical and Biomedical Analysis, 238, 115764.
• Pfaller, T., et al. (2014). Determination of five nitroimidazoles in water by liquid chromatography-mass spectrometry.
• Chen, Y., et al. (2025). Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods. Journal of Pharmaceutical Analysis.

• ResearchGate. (n.d.). (PDF) Synthesis of (S,R) 1-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]propan-2-ol (4) and 2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]ethanol (5). Retrieved from [Link].

• ResearchGate. (n.d.). (PDF) 1-Methyl-5-nitro-1H-imidazole. Retrieved from [Link].

• Google Patents. (n.d.). CN102321028A - Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol.
• Patil, S., et al. (2025). Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. ACS Omega.
• Supporting Information - Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction.
• MDPI. (2021). The Interface Characterization of 2-Mercapto-1-methylimidazole Corrosion Inhibitor on Brass. Molecules, 26(5), 1435.
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• MDPI. (2022). Investigation of 2-Mercapto-1-Methylimidazole as a New Type of Leveler in Wafer Electroplating Copper.
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Unlocking the Therapeutic Potential of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of the therapeutic potential of the novel compound 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. While direct research on this specific molecule is emerging, its structural foundation within the well-established 5-nitroimidazole class of compounds provides a robust framework for predicting its biological activities and guiding future drug development efforts. This document synthesizes the known attributes of 5-nitroimidazoles, offering a scientifically-grounded perspective on the potential applications of this promising derivative for researchers, scientists, and professionals in the pharmaceutical industry.

Introduction: The 5-Nitroimidazole Scaffold and the Promise of a Novel Derivative

The 5-nitroimidazole scaffold is a cornerstone in medicinal chemistry, renowned for its efficacy against anaerobic bacteria and protozoa.[1][2][3] The biological activity of these compounds is intrinsically linked to the presence of the nitro group at the 5-position of the imidazole ring.[4] This functional group acts as a prodrug element, which, under the hypoxic conditions characteristic of anaerobic organisms or solid tumors, is reduced to generate cytotoxic nitroso and hydroxylamine radicals.[2] These reactive species are responsible for the therapeutic effect by inducing damage to microbial DNA and other critical cellular components.[2]

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole introduces a unique substitution pattern to this established pharmacophore. The presence of a methyl group at the 1-position and a methylthio group at the 2-position is anticipated to modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, potentially leading to an enhanced therapeutic window and a broader spectrum of activity.

Synthetic Pathways: A Roadmap to Novel 5-Nitroimidazoles

While a specific, published synthesis for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is not yet widely available, its synthesis can be logically deduced from established methodologies for related 5-nitroimidazole derivatives. The general approach involves the construction of the substituted imidazole ring followed by nitration.

A plausible synthetic route would likely begin with a substituted imidazole precursor. The introduction of the methylthio group at the 2-position can be achieved through various thioetherification reactions. The subsequent N-methylation at the 1-position and nitration at the 5-position would complete the synthesis. The following diagram illustrates a conceptual synthetic workflow.

Caption: Conceptual synthetic workflow for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Experimental Protocol: General N-Alkylation of Imidazoles

The following is a generalized protocol for the N-alkylation of an imidazole derivative, a key step in the proposed synthesis. This protocol is based on established procedures for similar compounds.

Materials:

• 2-(Methylthio)-1H-imidazole (or other imidazole precursor)

• Anhydrous solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)

• Base (e.g., Sodium hydride (NaH) or Potassium carbonate (K2CO3))

• Methylating agent (e.g., Methyl iodide (CH3I) or Dimethyl sulfate (DMS))

• Quenching solution (e.g., saturated ammonium chloride)

• Extraction solvent (e.g., Ethyl acetate)

• Drying agent (e.g., anhydrous Sodium sulfate)

Procedure:

• Dissolve the imidazole precursor in the anhydrous solvent under an inert atmosphere (e.g., Nitrogen or Argon).

• Add the base portion-wise at 0 °C and stir the mixture for 30 minutes.

• Slowly add the methylating agent to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by Thin Layer Chromatography).

• Carefully quench the reaction by the slow addition of the quenching solution.

• Extract the aqueous layer with the extraction solvent.

• Combine the organic layers, wash with brine, dry over the drying agent, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Mechanism of Action: The Power of Reductive Activation

The therapeutic efficacy of 5-nitroimidazoles is contingent upon the reductive activation of the nitro group.[2] This process is particularly efficient in the low-oxygen environments characteristic of anaerobic bacteria, certain protozoa, and the hypoxic cores of solid tumors.

Caption: General mechanism of action of 5-nitroimidazole compounds in hypoxic cells.

The introduction of the 2-methylthio group in 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole may influence this process in several ways:

• Electron-donating Properties: The methylthio group is electron-donating, which could potentially modulate the reduction potential of the nitro group. This could fine-tune the compound's activation profile, possibly enhancing its selectivity for specific nitroreductase enzymes.

• Lipophilicity: The methylthio group increases the lipophilicity of the molecule compared to its non-thioether analogue. This could enhance its ability to penetrate cell membranes, leading to higher intracellular concentrations in target organisms or tumor cells.

Potential Therapeutic Applications

Based on the extensive body of research on 5-nitroimidazole derivatives, 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole holds promise in several therapeutic areas.

Antimicrobial and Antiparasitic Activity

The primary and most established application of 5-nitroimidazoles is in the treatment of infections caused by anaerobic bacteria and protozoa.[3][4] Well-known drugs like metronidazole and tinidazole are staples in treating infections such as those caused by Clostridium difficile, Bacteroides fragilis, Trichomonas vaginalis, Giardia lamblia, and Entamoeba histolytica.[2] It is highly probable that 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole will exhibit a similar spectrum of activity. The increased lipophilicity conferred by the methylthio group could potentially lead to improved efficacy or altered pharmacokinetic properties.

Anticancer Therapy and Radiosensitization

The hypoxic microenvironment of solid tumors presents a significant challenge to conventional cancer therapies, including radiotherapy and chemotherapy. The reductive activation of 5-nitroimidazoles in these hypoxic regions makes them attractive candidates as hypoxia-activated prodrugs and radiosensitizers.

As a hypoxia-activated prodrug , 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole could be selectively activated in tumor cells, leading to localized cytotoxicity while sparing well-oxygenated normal tissues.

As a radiosensitizer , the compound, upon reduction, can form adducts with DNA, rendering it more susceptible to damage from ionizing radiation. This synergistic effect could enhance the efficacy of radiotherapy, particularly in radioresistant hypoxic tumors.

Data Presentation: Comparative Analysis of Related Compounds

While specific quantitative data for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is not yet available in the public domain, the following table summarizes the activity of related 5-nitroimidazole compounds against various pathogens, providing a benchmark for future studies.

Compound	Organism/Cell Line	Activity (MIC/IC50)	Reference
Metronidazole	Trichomonas vaginalis	0.25-1 µg/mL	[2]
Tinidazole	Giardia lamblia	0.1-1 µg/mL	[2]
Secnidazole	Anaerobic Bacteria	1-8 µg/mL	[4]
Novel 5-nitroimidazoles	Entamoeba histolytica	1.47-4.43 µM	[5][6]

Future Directions and Conclusion

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole represents a promising lead compound for the development of new therapeutics. Its unique substitution pattern on the proven 5-nitroimidazole scaffold warrants a thorough investigation of its biological properties.

Key future research should focus on:

• Definitive Synthesis and Characterization: Establishing a robust and scalable synthetic route and fully characterizing the compound's physicochemical properties.

• In Vitro Efficacy Studies: Evaluating its antimicrobial, antiparasitic, and anticancer activity against a broad panel of relevant organisms and cell lines.

• Mechanism of Action Studies: Investigating its interaction with nitroreductase enzymes and its DNA-damaging potential.

• In Vivo Preclinical Studies: Assessing its efficacy, pharmacokinetics, and safety profile in relevant animal models.

References

• Synthesis of methyl 2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]acetate (6), 2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]acetic acid (7) and (S) methyl 2-{2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]acetamido}-4-methyl-pentanoate (8). ResearchGate. Available from: [Link]

• Synthesis of 1-methyl-2-nitro-5-hydroxymethylimidazole. PrepChem.com. Available from: [Link]

• Manisha N. Trivedi et al. Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research. 2011, 3(1):313-319.

• Process for producing 2-methyl-5-nitroimidazole. Eureka | Patsnap. Available from: [Link]

• Synthesis of (1‐methyl‐5‐nitro‐1H‐imidazol‐2‐yl)methanol (2). ResearchGate. Available from: [Link]

• Synthesis of biologically active 1-[2-(2-methyl-5-nitroimidazol-1-yl) acetyl]-3-substituted phenyl-4-carbaldehyde-1H-pyrazoles. ResearchGate. Available from: [Link]

• 1-methyl-2-(phenyl-oxymethyl)-5-nitroimidazoles and process for their manufacture. Google Patents.
• Crozet, M. D., et al. Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Molecules. 2000, 5(12), 1235-1243.
• Verma, R., et al. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules. 2021, 26(23), 7246.
• D'Amato, E., et al. Synthetic Nitroimidazoles: Biological Activities and Mutagenicity Relationships. Molecules. 2020, 25(19), 4449.
• Chadha, R., et al. Medicinal Significance of Nitroimidazoles. Journal of Scientific & Industrial Research. 2003, 62, 663-670.

• 1-Methyl-5-nitro-1H-imidazole. ResearchGate. Available from: [Link]

• Al-Masoudi, N. A., et al. 1-[2-Substituted ethyl]-2-methyl-5-nitroimidazole derivatives, synthesis and antibacterial activities. Der Pharma Chemica. 2015, 7(1), 12-17.
• Jamieson, S. M. F., et al. Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers. Cancers. 2023, 15(11), 3001.
• Jones, A. D., et al. Nitroimidazole carboxamides as antiparasitic agents targeting Giardia lamblia, Entamoeba histolytica and Trichomonas vaginalis. European Journal of Medicinal Chemistry. 2018, 157, 1039-1050.

• Nitroimidazoles as Anti-Tumor Agents. ResearchGate. Available from: [Link]

• Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds. SciSpace. Available from: [Link]

• Vichi-Ramírez, M. M., et al. Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases: Systematic Review. Molecules. 2024, 29(3), 643.

• Processes for nitration of N-substituted imidazoles. Eureka | Patsnap. Available from: [Link]

• Cavalleri, B., et al. Synthesis and biological activity of two metabolites of 1-methyl-5-(1-methylethyl)-2-nitro-1 H-imidazole, an antiprotozoal agent. Journal of Medicinal Chemistry. 1977, 20(11), 1522-1525.
• Mosleh, I. M., et al. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Molecules. 2009, 14(8), 2758-2767.

• Mosleh, I. M., et al. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. National Center for Biotechnology Information. Available from: [Link]

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Protocols & Analytical Methods

Experimental Protocol for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole: A Guide for Drug Development Professionals

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. The protocols outlined herein are designed to facilitate the investigation of its potential as a hypoxic cell radiosensitizer and an antimicrobial agent. This guide emphasizes the scientific rationale behind the experimental designs, ensuring methodological robustness and data integrity.

Introduction: The Therapeutic Potential of Nitroimidazoles

Nitroimidazole derivatives are a significant class of compounds in medicinal chemistry, renowned for their efficacy against anaerobic bacteria and protozoa.[1] A key feature of their biological activity is the nitro group, which can be bioreductively activated under hypoxic conditions, a state of low oxygen tension characteristic of solid tumors and anaerobic infections. This selective activation makes them prime candidates for development as hypoxic cell radiosensitizers in oncology and as targeted antimicrobial agents.[2]

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole belongs to this promising class of compounds. Its structural features suggest a dual-action potential, leveraging the hypoxic environment for therapeutic gain. As a radiosensitizer, it is hypothesized to mimic oxygen in "fixing" radiation-induced DNA damage in hypoxic tumor cells, thereby enhancing the efficacy of radiotherapy.[3] As an antimicrobial, its reduced metabolites are expected to be cytotoxic to anaerobic microorganisms.

This guide will provide detailed protocols for the in vitro and in vivo evaluation of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole, focusing on its applications in cancer radiotherapy and infectious disease.

Compound Profile: 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

A thorough understanding of the physicochemical properties and safety profile of a compound is paramount for its effective and safe experimental use.

Property	Value	Source
CAS Number	1615-41-4	[4]
Molecular Formula	C₅H₇N₃O₂S	[4]
Molecular Weight	173.19 g/mol	[4]
Appearance	Solid (form may vary)	[5]
Melting Point	Not available. Related nitroimidazoles melt in the range of 160-255 °C.[5]	N/A
Solubility	Not explicitly stated for this compound. Related compounds are soluble in DMSO, Chloroform, and Methanol.[5] Slightly soluble in water.	N/A
Storage	Store in a cool, dry, and well-ventilated area. Keep container tightly closed.	[4]

Safety and Handling:

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole should be handled with care in a laboratory setting.[4] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.[4] Work should be conducted in a chemical fume hood to avoid inhalation of any dust or vapors.[4] In case of contact with skin or eyes, rinse immediately with plenty of water.[4] Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information before handling.[4]

Mechanism of Action as a Hypoxic Cell Radiosensitizer

The radiosensitizing effect of nitroimidazoles is intrinsically linked to the hypoxic microenvironment of solid tumors. The proposed mechanism involves the following key steps:

• Diffusion and Reduction: The relatively lipophilic nitroimidazole compound diffuses into the poorly oxygenated regions of the tumor.

• Electron Adduct Formation: Under hypoxic conditions, the nitro group of the imidazole ring undergoes a one-electron reduction to form a nitro radical anion.

• "Fixation" of DNA Damage: This radical anion is a potent oxidizing agent that can react with and "fix" the transient, radiation-induced free radical damage on DNA. In the absence of oxygen or a sensitizer, this damage can be chemically repaired by endogenous sulfhydryl compounds.

• Oxygen Mimicry: By "fixing" the DNA damage, the nitroimidazole mimics the action of molecular oxygen, leading to permanent, lethal DNA lesions and subsequent cell death.

This mechanism is critically dependent on the low oxygen tension, as in well-oxygenated tissues, the electron adduct is rapidly re-oxidized back to the parent compound, rendering it inactive and thus providing a therapeutic window.

The activation of the Hypoxia-Inducible Factor (HIF) pathway is a hallmark of the cellular response to hypoxia.[6] HIF-1 is a transcription factor that orchestrates the expression of genes involved in angiogenesis, glucose metabolism, and cell survival, all of which contribute to tumor progression and resistance to therapy.[7] Investigating the interplay between 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and the HIF-1 pathway can provide valuable insights into its mechanism of action.

Caption: Workflow for the in vivo tumor growth delay assay.

In Vivo Antimicrobial Efficacy Study

Rationale: To evaluate the therapeutic potential of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in treating anaerobic infections, an in vivo infection model is essential.

[8]Protocol:

• Animal Model: Use a suitable mouse model of anaerobic infection (e.g., a thigh infection model or an intra-abdominal abscess model).

• Infection Induction: Inoculate the mice with a clinically relevant anaerobic bacterial strain.

• Treatment Groups:

  • Randomize the infected mice into treatment groups:

    • Vehicle control

    • 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

    • Standard-of-care antibiotic (e.g., metronidazole)

• Drug Administration: Administer the compounds at specified doses and schedules.

• Efficacy Assessment:

  • At predetermined time points, euthanize the mice and collect the infected tissue (e.g., thigh muscle or abscess).

  • Homogenize the tissue and perform serial dilutions for bacterial enumeration (CFU counting) on appropriate agar plates.

• Data Analysis: Compare the bacterial load in the tissues of the treated groups to the control group to determine the antimicrobial efficacy.

Mechanistic Studies: Western Blot for HIF-1α

Rationale: To investigate the molecular mechanism of action, assessing the effect of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole on the HIF-1 pathway is crucial. Western blotting is a standard technique to detect and quantify the expression of specific proteins like HIF-1α.

[9]Protocol:

• Cell Culture and Treatment:

  • Culture cancer cells and treat them with the compound under both normoxic and hypoxic conditions as described in the clonogenic assay protocol.

• Protein Extraction:

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to prevent protein degradation.

  • To stabilize HIF-1α, which is rapidly degraded in the presence of oxygen, consider using a lysis buffer containing cobalt chloride or work quickly on ice. 3[10]. Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunodetection:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for HIF-1α.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

The protocols detailed in this guide provide a robust framework for the preclinical evaluation of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. By systematically investigating its radiosensitizing and antimicrobial properties, researchers can gain valuable insights into its therapeutic potential. Adherence to these detailed methodologies will ensure the generation of high-quality, reproducible data, which is essential for advancing this promising compound through the drug development pipeline.

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• MSDS of 1-Methyl-2-(methylthio)-5-nitro-1h-imidazole. (2021). Capot Chemical Co., Ltd. Retrieved from [Link]

• Wardman, P. (2018). Nitroimidazoles as hypoxic cell radiosensitizers and hypoxia probes: misonidazole, myths and mistakes. The British Journal of Radiology, 91(1082), 20170915.
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• Synthesis of EXAMPLE 57: 1-Methyl-2-nitro-5-hydroxymethylimidazole. (n.d.). PrepChem.com. Retrieved from [Link]

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Application Notes and Protocols for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in Antimicrobial Susceptibility Testing

Foreword: Navigating the Frontier of Nitroimidazole Research

The exploration of novel antimicrobial agents is a cornerstone of modern drug development, driven by the escalating threat of multidrug-resistant pathogens. Within this landscape, the nitroimidazole class of compounds has long been recognized for its efficacy, particularly against anaerobic bacteria and certain protozoa.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of a specific, lesser-studied derivative: 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole .

It is critical to establish at the outset that, unlike its well-documented cousins such as metronidazole and tinidazole, 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole does not yet have a wealth of published data specifically detailing its antimicrobial spectrum or clinical breakpoints. Therefore, this guide is constructed upon a foundation of established principles for the broader 5-nitroimidazole class and authoritative antimicrobial susceptibility testing (AST) standards. The protocols herein are presented as a robust starting point for the systematic investigation of this compound, emphasizing the "why" behind the "how" to empower researchers to generate high-quality, reproducible data. Our approach is one of predictive application, grounded in decades of antimicrobial research, to illuminate the path for evaluating this novel molecule.

Section 1: Scientific Background and Rationale

The Nitroimidazole Scaffold: A Legacy of Antimicrobial Efficacy

The 5-nitroimidazole core is the defining feature of a class of antimicrobials with a unique mechanism of action.[1][3] Their activity is intrinsically linked to the anaerobic or microaerophilic environments of susceptible organisms.[4]

Postulated Mechanism of Action for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Based on the conserved 5-nitroimidazole structure, the antimicrobial activity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is predicated on a reductive activation process. The nitro group is essential for its biological activity.[3] It is hypothesized that a reactive intermediate, formed upon the microbial reduction of the 5-nitro group, covalently binds to the DNA of the microorganism, leading to cell death.[3]

The workflow for this activation is a multi-step intracellular cascade:

• Cellular Uptake: The uncharged nitroimidazole molecule passively diffuses across the microbial cell membrane.

• Reductive Activation: In the low-redox-potential environment of anaerobic cells, the nitro group of the imidazole ring is reduced by microbial enzymes like nitroreductases.[5] This process forms highly reactive nitroso radicals and other cytotoxic intermediates.[4]

• Macromolecular Damage: These reactive species interact with and induce damage to critical cellular components, most notably DNA, leading to strand breakage and helical structure destabilization.[5] This disruption of DNA integrity is the primary bactericidal endpoint.

The methyl and methylthio substitutions at the 1 and 2 positions of the imidazole ring are anticipated to modulate the compound's physicochemical properties, such as lipophilicity and electron distribution, which can in turn influence its uptake, activation, and overall potency.

Caption: Postulated intracellular activation pathway of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Section 2: Core Protocols for Antimicrobial Susceptibility Testing

The following protocols are based on the globally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[6][7][8][9] Given the anticipated anaerobic spectrum of activity, methodologies specific to these organisms are prioritized.[10][11]

Preparation of Stock Solutions and Dilution Series

Rationale: Accurate and consistent preparation of the antimicrobial agent is fundamental to the reliability of any susceptibility test. A high-concentration stock solution is prepared first, from which working dilutions are made.

Materials:

• 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole powder

• Dimethyl sulfoxide (DMSO), analytical grade

• Sterile, deionized water or appropriate broth medium (e.g., Brucella Broth, Mueller-Hinton Broth)

Protocol:

• Stock Solution (e.g., 10 mg/mL):

  • Accurately weigh a suitable amount of the compound powder.

  • Dissolve the powder in a minimal amount of DMSO. Note: Ensure the final concentration of DMSO in the testing medium does not exceed 1%, as higher concentrations can have antimicrobial effects.

  • Bring the solution to the final volume with sterile deionized water or broth to create a high-concentration stock.

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

• Storage:

  • Dispense the stock solution into small, single-use aliquots in sterile polypropylene vials.

  • Store at -60°C or below. Avoid repeated freeze-thaw cycles.

• Serial Dilutions:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Perform a series of two-fold dilutions in the appropriate sterile broth to achieve the desired concentration range for testing (e.g., from 256 µg/mL down to 0.06 µg/mL).

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Rationale: The broth microdilution method is a quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[12][13] It is a widely used and standardized method.

Workflow:

Caption: Key steps in the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol:

• Inoculum Preparation:

  • From a fresh culture plate (24-48 hours growth), select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in a suitable broth or saline solution.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[13]

  • Within 15 minutes of standardization, dilute the suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Plate Preparation and Inoculation:

  • Dispense 50 µL of the appropriate sterile broth into each well of a 96-well microtiter plate.

  • Add 50 µL of the highest concentration of the serially diluted compound to the first well and mix.

  • Perform serial transfers of 50 µL down the plate to create the two-fold dilution series.

  • Add 50 µL of the standardized and diluted inoculum to each well.

  • Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

• Incubation:

  • For anaerobic bacteria, place the plates in an anaerobic chamber or jar with a gas-generating system.

  • Incubate at 35-37°C for 24-48 hours, or as required for the specific organism.

• Result Interpretation:

  • Following incubation, visually inspect the wells for turbidity (a sign of bacterial growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[12]

Quality Control (QC)

Rationale: QC is non-negotiable for ensuring the accuracy and reproducibility of AST results. Standardized reference strains with known MIC values for related compounds should be tested in parallel with the experimental compound.

Recommended QC Strains for Anaerobic Testing:

• Bacteroides fragilis ATCC® 25285™

• Bacteroides thetaiotaomicron ATCC® 29741™

• Clostridioides difficile ATCC® 700057™

The observed MIC for a control drug (e.g., metronidazole) should fall within the acceptable ranges defined by CLSI or EUCAST.[14]

Section 3: Data Presentation and Interpretation

A systematic presentation of results is crucial for comparative analysis.

Table 1: Hypothetical MIC Data for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Organism	ATCC® Strain	Compound MIC (µg/mL)	Metronidazole MIC (µg/mL)
Bacteroides fragilis	25285	[Experimental Value]	[Control Value, e.g., 0.5]
Prevotella melaninogenica	25845	[Experimental Value]	[Control Value, e.g., 0.25]
Fusobacterium nucleatum	25586	[Experimental Value]	[Control Value, e.g., 0.12]
Clostridioides difficile	700057	[Experimental Value]	[Control Value, e.g., 1]
Staphylococcus aureus	29213	[Experimental Value]	[Control Value, e.g., >256]
Escherichia coli	25922	[Experimental Value]	[Control Value, e.g., >256]

Interpretation Notes:

• Spectrum of Activity: The primary goal is to determine if 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole exhibits selective activity against anaerobic bacteria, as is characteristic of the 5-nitroimidazole class. High MIC values against aerobic organisms like S. aureus and E. coli would be expected.

• Potency: The MIC values should be compared against those of established drugs like metronidazole to gauge relative potency.

• Clinical Breakpoints: It is important to note that without clinical trial data, establishing clinical breakpoints (Susceptible, Intermediate, Resistant) is not possible.[15] The initial research phase focuses on determining the in vitro activity profile.

Section 4: Advanced Protocols and Future Directions

Determination of Minimum Bactericidal Concentration (MBC)

Rationale: While the MIC indicates growth inhibition, the MBC determines the concentration required to kill the bacteria. This is particularly relevant for severe infections where bactericidal activity is preferred.

Protocol:

• Following the determination of the MIC from the broth microdilution assay, take a 10-100 µL aliquot from each well that showed no visible growth.

• Spread the aliquot onto an appropriate agar medium (e.g., Brucella agar supplemented with hemin and vitamin K1 for anaerobes).

• Incubate the plates under the appropriate conditions.

• The MBC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Time-Kill Kinetic Assays

Rationale: Time-kill assays provide a dynamic view of the antimicrobial agent's activity over time, helping to classify it as bactericidal or bacteriostatic and to understand the rate of killing.

Brief Methodology:

• Expose a standardized bacterial inoculum to various concentrations of the compound (e.g., 1x, 4x, 8x the MIC).

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), remove aliquots from the culture.

• Perform serial dilutions and plate to determine the number of viable cells (CFU/mL).

• Plot CFU/mL versus time to visualize the killing kinetics.

Conclusion

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole represents an intriguing candidate for antimicrobial research. While direct data on its efficacy is sparse, its structural similarity to a well-established class of antibiotics provides a logical and scientifically sound basis for its investigation. The protocols and frameworks detailed in this document offer a comprehensive starting point for any researcher aiming to characterize its antimicrobial properties. By adhering to standardized methodologies and maintaining rigorous quality control, the scientific community can effectively evaluate the potential of this and other novel nitroimidazole compounds in the ongoing fight against infectious diseases.

References

• Manisha N. Trivedi et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1):313-319. [Link]

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• MDPI. (2021). An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. Molecules, 26(15), 4479. [Link]

• PMC. (2022). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Pharmaceuticals, 15(3), 339. [Link]

• bioMérieux. (2025). ANTIMICROBIAL SUSCEPTIBILITY TESTING. [Link]

• PMC. (2009). 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E, 65(Pt 2), o328. [Link]

• ResearchGate. Synthesis of methyl.... [Link]

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• Der Pharma Chemica. (2012). 1-[2-Substituted ethyl]-2-methyl-5-nitroimidazole derivatives, synthesis and antibacterial activities. Der Pharma Chemica, 4(1):297-303. [Link]

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Application Notes and Protocols for the Synthesis of Novel Compounds from 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole as a Synthetic Intermediate

The 5-nitroimidazole scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous antimicrobial and antiprotozoal drugs.[1] The inherent biological activity of this class of compounds is primarily attributed to the reduction of the nitro group within anaerobic organisms, leading to the formation of cytotoxic radical anions.[2] 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a particularly attractive starting material for the synthesis of novel 5-nitroimidazole derivatives due to the presence of two key reactive sites: the 2-methylthio group, which is an excellent leaving group for nucleophilic aromatic substitution, and the 5-nitro group, which can be reduced to an amino group and further functionalized.

These application notes provide a comprehensive guide to the synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and its subsequent use in the generation of diverse compound libraries. The protocols herein are designed to be robust and adaptable, providing a solid foundation for the exploration of new chemical space around the 5-nitroimidazole core.

Part 1: Synthesis of the Starting Material: 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

The synthesis of the title compound can be achieved in a three-step sequence starting from the readily available 2-methylimidazole. This process involves nitration, N-methylation, and introduction of the methylthio group.

Workflow for the Synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Caption: Synthetic route to 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Protocol 1.1: Synthesis of 2-Methyl-5-nitro-1H-imidazole

This protocol is adapted from established industrial processes for the nitration of 2-methylimidazole.[3]

Materials:

• 2-Methylimidazole

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ammonium Sulfate

• Aqueous Ammonia

• Ice

• Water

Procedure:

• To a reaction vessel equipped with a stirrer, thermometer, and addition funnel, carefully add concentrated sulfuric acid.

• With stirring, add ammonium sulfate to the sulfuric acid.

• Gradually add 2-methylimidazole to the mixture, controlling the temperature below 40°C with an ice bath.

• Once the addition is complete, slowly add concentrated nitric acid via the addition funnel, maintaining the temperature between 80-90°C.

• After the addition of nitric acid, heat the reaction mixture to 130-140°C and maintain this temperature for 2-3 hours.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the acidic solution with aqueous ammonia to a pH of 4.0-5.0.

• The precipitated product, 2-methyl-5-nitroimidazole, is collected by filtration, washed with cold water, and dried.

Protocol 1.2: Synthesis of 1,2-Dimethyl-5-nitro-1H-imidazole

This N-methylation protocol is based on the reaction of 2-methyl-5-nitro-1H-imidazole with a methylating agent.[4]

Materials:

• 2-Methyl-5-nitro-1H-imidazole

• Dimethyl sulfate

• Formic acid (85%)

• Aqueous ammonia

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-methyl-5-nitro-1H-imidazole in formic acid.

• Add dimethyl sulfate to the solution.

• Heat the mixture to reflux (approximately 80°C) and maintain for 4 hours.

• Cool the reaction mixture and remove the formic acid by distillation under reduced pressure.

• Dissolve the residue in water and adjust the pH to 1.8 with aqueous ammonia to precipitate any unreacted starting material.

• Filter the solution and then adjust the filtrate to pH 10 with aqueous ammonia.

• Cool the solution to 0-5°C to crystallize the product, 1,2-dimethyl-5-nitro-1H-imidazole.

• Collect the product by filtration, wash with cold water, and dry.

Protocol 1.3: Synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

This conceptual protocol involves the conversion of the 2-methyl group to a 2-mercapto group, followed by S-methylation. The direct conversion of the 2-methyl group is challenging; a more common route involves building the imidazole ring with the desired C2 substituent. However, for the purpose of this guide, we present a plausible, albeit potentially low-yielding, transformation from 1,2-dimethyl-5-nitro-1H-imidazole. A more practical approach would involve the synthesis of 1-methyl-5-nitro-1H-imidazole-2-thione as a key intermediate.

Materials:

• 1,2-Dimethyl-5-nitro-1H-imidazole

• Phosphorus pentasulfide (P₄S₁₀)

• Pyridine

• Methyl iodide

• Sodium hydroxide

• Ethanol

• Dichloromethane

Procedure: Part A: Thionation

• In a dry round-bottom flask under an inert atmosphere, suspend 1,2-dimethyl-5-nitro-1H-imidazole in dry pyridine.

• Add phosphorus pentasulfide portion-wise with stirring.

• Heat the mixture to reflux for 6-8 hours.

• Cool the reaction mixture and carefully pour it into ice-water.

• Acidify with hydrochloric acid and extract with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-methyl-5-nitro-1H-imidazole-2-thione.

Part B: S-Methylation

• Dissolve the crude 1-methyl-5-nitro-1H-imidazole-2-thione in ethanol.

• Add an aqueous solution of sodium hydroxide.

• Add methyl iodide and stir the mixture at room temperature for 2-4 hours.

• Remove the ethanol under reduced pressure and extract the aqueous residue with dichloromethane.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, filter, and concentrate to yield 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. Purify by column chromatography on silica gel.

Part 2: Synthesis of Novel Derivatives via Nucleophilic Aromatic Substitution

The electron-withdrawing nitro group at the 5-position activates the C2 position of the imidazole ring towards nucleophilic attack, making the methylthio group a good leaving group. This allows for the synthesis of a wide variety of 2-substituted-1-methyl-5-nitro-1H-imidazoles.

General Workflow for Nucleophilic Substitution

Caption: General scheme for nucleophilic substitution at the C2 position.

Protocol 2.1: Synthesis of 2-Amino-1-methyl-5-nitro-1H-imidazole Derivatives

This generalized protocol describes the reaction with primary and secondary amines.

Materials:

• 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

• Desired primary or secondary amine (e.g., morpholine, piperidine, aniline)

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Potassium carbonate or Triethylamine

• Ethyl acetate

• Brine

Procedure:

• Dissolve 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in DMF or DMSO in a round-bottom flask.

• Add the desired amine (1.2-2.0 equivalents) and a base such as potassium carbonate or triethylamine (1.5 equivalents).

• Heat the reaction mixture to 80-120°C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2.2: Synthesis of 2-Hydrazinyl-1-methyl-5-nitro-1H-imidazole

The introduction of a hydrazine moiety at the C2 position creates a versatile intermediate for the synthesis of various heterocyclic systems.

Materials:

• 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

• Hydrazine hydrate

• Ethanol

Procedure:

• Dissolve 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in ethanol in a round-bottom flask.

• Add hydrazine hydrate (2-3 equivalents) to the solution.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature. The product may precipitate upon cooling.

• If precipitation occurs, collect the product by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the solution under reduced pressure and purify the residue by column chromatography or recrystallization.

Table 1: Representative Reaction Conditions for Nucleophilic Substitution

Nucleophile	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)
Morpholine	K₂CO₃	DMF	100	4-8
Aniline	Et₃N	DMSO	120	6-12
Hydrazine Hydrate	-	Ethanol	Reflux	4-6
Sodium Methoxide	-	Methanol	Reflux	2-4
Sodium Thiophenoxide	-	DMF	80	3-5

Part 3: Reduction of the Nitro Group and Subsequent Derivatizations

The reduction of the 5-nitro group to a 5-amino group opens up another avenue for diversification, allowing for the synthesis of amides, sulfonamides, and other derivatives.

Workflow for Reduction and Derivatization

Caption: Reduction of the nitro group and subsequent acylation/sulfonylation.

Protocol 3.1: Reduction of the 5-Nitro Group

This protocol describes a common method for the reduction of aromatic nitro groups using tin(II) chloride.

Materials:

• 1-Methyl-2-(substituted)-5-nitro-1H-imidazole

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

Procedure:

• Suspend the 5-nitroimidazole derivative in ethanol or ethyl acetate.

• Add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid dropwise at 0°C.

• After the addition, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is ~8.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the 5-aminoimidazole derivative.

Protocol 3.2: Acylation of the 5-Amino Group

This protocol details the formation of an amide linkage.

Materials:

• 1-Methyl-2-(substituted)-1H-imidazol-5-amine

• Acyl chloride or anhydride (e.g., acetyl chloride, benzoyl chloride)

• Pyridine or Triethylamine

• Dichloromethane (DCM)

Procedure:

• Dissolve the 5-aminoimidazole derivative in dry DCM.

• Add pyridine or triethylamine (1.5 equivalents).

• Cool the solution to 0°C and add the acyl chloride or anhydride (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization.

References

• Process for producing 2-methyl-5-nitroimidazole - Eureka | Patsnap. (n.d.). Retrieved January 25, 2026, from [Link]

• Synthesis of 2-methyl-5-nitroimidazole - PrepChem.com. (n.d.). Retrieved January 25, 2026, from [Link]

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.

Sources

• 1. The hydrazide/hydrazone click reaction as a biomolecule labeling strategy for M(CO)3 (M = Re, 99mTc) radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A highly green approach towards aromatic nitro group substitutions: catalyst free reactions of nitroimidazoles with carbon nucleophiles in water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]

In Vitro Evaluation of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole Cytotoxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the in vitro evaluation of the cytotoxic properties of the novel compound, 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. This document is intended to equip researchers in drug discovery and development with the necessary protocols and scientific rationale to thoroughly investigate the compound's potential as a therapeutic agent.

Introduction: The Therapeutic Potential of Nitroimidazoles

Nitroimidazole derivatives have long been a cornerstone in medicinal chemistry, primarily recognized for their efficacy as antimicrobial and antiprotozoal agents.[1] Their mechanism of action is often linked to the reductive activation of the nitro group under hypoxic conditions, leading to the formation of cytotoxic radicals that damage cellular macromolecules, including DNA.[1] This selective toxicity in low-oxygen environments has also sparked significant interest in their potential as anticancer agents, particularly for targeting the hypoxic cores of solid tumors which are notoriously resistant to conventional therapies.[2]

The subject of this guide, 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (CAS No: 1615-41-4), is a member of this promising class of compounds. Its structural features, including the 5-nitroimidazole core, suggest a potential for bioreductive activation and cytotoxic activity. Furthermore, studies on similar 2-nitroimidazole compounds have indicated that their cytotoxicity can also be mediated by the generation of reactive oxygen species (ROS) under aerobic conditions, a process known as futile redox cycling.[2] This dual mechanism of action, potentially effective in both hypoxic and normoxic cells, makes 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole a compelling candidate for further investigation.

This document outlines a strategic and multi-faceted approach to characterizing the in vitro cytotoxicity of this compound. We will delve into robust and validated assays to assess cell viability, membrane integrity, induction of apoptosis, and the generation of reactive oxygen species. The protocols provided are designed to be self-validating and are grounded in established scientific principles, ensuring the generation of reliable and reproducible data.

Foundational Concepts: Understanding the 'Why' Behind the 'How'

A thorough cytotoxicological assessment goes beyond simply exposing cells to a compound and measuring cell death. It requires a carefully planned series of experiments to elucidate the mechanism of action. The experimental workflow proposed herein is designed to first establish the cytotoxic potential of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and then to dissect the underlying cellular pathways.

Experimental Workflow Diagram

Caption: A logical workflow for the in vitro cytotoxic evaluation of a novel compound.

Core Protocols: A Step-by-Step Guide

The following protocols are presented as a comprehensive suite of assays to thoroughly characterize the cytotoxicity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. It is recommended to perform these experiments on a panel of relevant cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma, HepG2 hepatocellular carcinoma) and a non-cancerous cell line (e.g., Vero kidney epithelial cells) to assess for selective toxicity.

Assessment of Cell Viability: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[3] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations. It is advisable to start with a broad concentration range (e.g., 0.1 µM to 1000 µM) for the initial screening.

• Cell Treatment: After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known cytotoxic agent like doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Evaluation of Membrane Integrity: The Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium. LDH is a stable cytosolic enzyme that is released upon membrane damage. The amount of LDH in the supernatant is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-4 of the MTT assay protocol.

• Collection of Supernatant: After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• Assay Procedure: Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (as per the manufacturer's instructions of a commercial kit) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution (as per the manufacturer's instructions) to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula:

  • % Cytotoxicity = [(Absorbance of treated cells - Absorbance of low control) / (Absorbance of high control - Absorbance of low control)] x 100

  • Low control: Spontaneous LDH release from untreated cells.

  • High control: Maximum LDH release from cells treated with a lysis buffer.

Detection of Apoptosis: Caspase-3/7 Activity Assay

Caspase-3 and -7 are key executioner caspases in the apoptotic pathway. Their activation leads to the cleavage of cellular substrates, resulting in the morphological and biochemical hallmarks of apoptosis. This assay utilizes a substrate that, when cleaved by active caspase-3 or -7, releases a fluorophore or a chromophore.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well white-walled plate (for fluorescence) or a clear plate (for colorimetric assays) and treat with 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole at concentrations around the determined IC₅₀ value for 24 to 48 hours. Include a positive control for apoptosis induction (e.g., staurosporine).

• Cell Lysis: After treatment, lyse the cells directly in the wells by adding the lysis buffer provided in the commercial assay kit.

• Caspase Substrate Addition: Add the caspase-3/7 substrate to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Signal Measurement: Measure the fluorescence (e.g., excitation at 380 nm and emission at 460 nm for AMC-based substrates) or absorbance (at 405 nm for pNA-based substrates) using a microplate reader.

• Data Analysis: Express the results as a fold-increase in caspase-3/7 activity in treated cells compared to untreated control cells.

Measurement of Reactive Oxygen Species (ROS) Production

The generation of ROS is a potential mechanism of cytotoxicity for nitroimidazole compounds under aerobic conditions.[2] The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is a common method to measure intracellular ROS. DCFH-DA is a cell-permeable, non-fluorescent probe that is deacetylated by intracellular esterases to DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Protocol:

• Cell Seeding: Seed cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

• DCFH-DA Loading: Remove the culture medium and wash the cells with warm PBS. Add 100 µL of 10 µM DCFH-DA in serum-free medium to each well and incubate for 30 minutes at 37°C.

• Compound Treatment: Remove the DCFH-DA solution and wash the cells with PBS. Add 100 µL of medium containing various concentrations of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. Include a positive control for ROS induction (e.g., H₂O₂).

• Fluorescence Measurement: Immediately measure the fluorescence intensity at various time points (e.g., 0, 30, 60, 120 minutes) using a fluorescence microplate reader with excitation at 485 nm and emission at 535 nm.

• Data Analysis: Express the results as the fold-increase in fluorescence intensity in treated cells compared to untreated control cells.

Data Presentation and Interpretation

For a clear and concise presentation of the results, it is recommended to summarize the quantitative data in tables.

Table 1: Cytotoxicity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole on Various Cell Lines

Cell Line	IC₅₀ (µM) after 48h	IC₅₀ (µM) after 72h
A549	To be determined	To be determined
MCF-7	To be determined	To be determined
HepG2	To be determined	To be determined
Vero	To be determined	To be determined
Doxorubicin	Reference value	Reference value

Table 2: Mechanistic Insights into the Cytotoxicity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Assay	Endpoint Measured	Result at IC₅₀ Concentration
LDH Assay	% Cytotoxicity	To be determined
Caspase-3/7 Assay	Fold-increase in activity	To be determined
ROS Assay	Fold-increase in fluorescence	To be determined

Mechanistic Considerations and Signaling Pathways

The cytotoxic effects of nitroimidazoles are often multifaceted. Based on the existing literature for related compounds, two primary pathways can be hypothesized for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Hypothesized Mechanisms of Action

Caption: Potential dual mechanisms of cytotoxicity for the nitroimidazole compound.

Trustworthiness and Self-Validation

The reliability of the experimental findings is paramount. To ensure the trustworthiness of the data generated using these protocols, the following self-validating measures are essential:

• Positive and Negative Controls: The inclusion of appropriate controls in every assay is non-negotiable. Positive controls (e.g., doxorubicin for cytotoxicity, staurosporine for apoptosis, H₂O₂ for ROS) validate that the assay is performing as expected. Negative/vehicle controls are crucial to account for any effects of the solvent used to dissolve the test compound.

• Dose- and Time-Dependence: A genuine cytotoxic effect should exhibit a clear dose-response relationship. Observing a time-dependent effect further strengthens the findings.

• Multiple Assays for the Same Endpoint: Where possible, confirming a result with a second, mechanistically different assay increases confidence. For instance, complementing the MTT assay with a direct cell counting method like Trypan Blue exclusion can provide a more complete picture of cell viability.

• Reproducibility: All experiments should be performed with a minimum of three biological replicates to ensure the reproducibility of the results.

Conclusion

The protocols and scientific rationale outlined in these application notes provide a robust framework for the in vitro cytotoxic evaluation of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. By systematically assessing cell viability, membrane integrity, apoptosis induction, and ROS generation, researchers can gain a comprehensive understanding of the compound's cytotoxic profile and its potential as a novel therapeutic agent. The emphasis on mechanistic investigation will not only characterize the compound's effects but also provide valuable insights for its future development and optimization.

References

• Brezden, C. B., McClelland, R. A., & Rauth, A. M. (1998). Oxidative stress and 1-methyl-2-nitroimidazole cytotoxicity. Biochemical Pharmacology, 56(7), 921-927. [Link]

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. [Link]

• Berridge, M. V., Herst, P. M., & Tan, A. S. (2005). Tetrazolium dyes as tools in cell biology: new insights into their cellular reduction. Biotechnology annual review, 11, 127–152. [Link]

• Cell Biolabs, Inc. (n.d.). Reactive Oxygen Species (ROS) Assays. Retrieved January 25, 2026, from [Link]

• Lead Sciences. (n.d.). 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. Retrieved January 25, 2026, from [Link]

• Brezden, C. B., McClelland, R. A., & Rauth, A. M. (1997). Apoptosis and 1-methyl-2-nitroimidazole toxicity in CHO cells. British journal of cancer, 76(2), 180–188. [Link]

• Whitfield, J. F. (2001). The obsolete apoptosis paradigm. Cell Death & Differentiation, 8(12), 1153-1159. [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Oxidative stress and 1-methyl-2-nitroimidazole cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives [mdpi.com]

Application Notes and Protocols: Modifying the Thioether Group in 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 1-methyl-5-nitro-1H-imidazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous antibacterial and antiprotozoal drugs.[1][2] The functionalization at the C2 position offers a critical avenue for modulating the therapeutic properties of these compounds. This guide provides a detailed exploration of chemical techniques to modify the 2-(methylthio) group of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole, a key intermediate in the synthesis of novel nitroimidazole derivatives. We will delve into the rationale behind experimental design, offering detailed, field-proven protocols for oxidation, nucleophilic substitution, and advanced cross-coupling reactions.

Introduction: The Strategic Importance of the C2-Thioether Moiety

The 2-(methylthio) group in 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole serves as a versatile synthetic handle. In its native thioether form, it can be a target for direct modification. However, its true synthetic potential is unlocked upon oxidation to the corresponding sulfoxide and, more importantly, the sulfone. The resulting methylsulfinyl and methylsulfonyl groups transform the C2 position into a reactive site for nucleophilic displacement, opening a gateway to a diverse array of C-N, C-O, and C-S bonded analogs. This strategic modification is pivotal for structure-activity relationship (SAR) studies aimed at enhancing efficacy, tailoring pharmacokinetic profiles, and overcoming resistance mechanisms.

Challenges and Considerations

The presence of the electron-withdrawing nitro group at the C5 position is a double-edged sword. While it is essential for the biological activity of many nitroimidazoles, it also sensitizes the molecule to certain reagents and reaction conditions.[2] Throughout the protocols described herein, careful consideration is given to the stability of the nitroimidazole core to prevent unwanted side reactions such as reduction or degradation of the nitro group.

Section 1: Oxidation of the Thioether Group

The oxidation of the thioether to a sulfoxide or sulfone is the cornerstone of activating the C2 position for further modification. The choice of oxidant and reaction conditions determines the outcome of this transformation.

Rationale for Oxidant Selection

• meta-Chloroperoxybenzoic acid (m-CPBA): A widely used, reliable, and often chemoselective oxidant for converting thioethers to sulfoxides and sulfones.[3][4] By controlling the stoichiometry and temperature, one can often selectively stop at the sulfoxide stage or proceed to the sulfone.

• Hydrogen Peroxide (H₂O₂): A greener and more atom-economical oxidant. Its reactivity can be tuned with various catalysts, such as metal oxides or acids, to achieve the desired level of oxidation.[5]

The thioether sulfur is significantly more nucleophilic and easier to oxidize than the imidazole ring nitrogens or the nitro group, allowing for a high degree of chemoselectivity.

Workflow for Thioether Oxidation

Caption: Stepwise oxidation of the thioether to sulfoxide and sulfone.

Experimental Protocols

Protocol 1.1: Synthesis of 1-Methyl-2-(methylsulfinyl)-5-nitro-1H-imidazole (Sulfoxide)

Materials:

• 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (1.0 eq.) in DCM (10 mL per gram of starting material) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve m-CPBA (1.1 eq.) in DCM.

• Add the m-CPBA solution dropwise to the cooled solution of the starting material over 15-20 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The product should be more polar than the starting material.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[6]

• Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired sulfoxide.

Protocol 1.2: Synthesis of 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole (Sulfone)

Procedure:

• Follow the same setup as in Protocol 1.1.

• Dissolve 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (1.0 eq.) in DCM.

• Add a solution of m-CPBA (2.2-2.5 eq.) in DCM portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete conversion of the starting material and any intermediate sulfoxide. Gentle heating (reflux) may be required for full conversion.[7]

• Work-up and purification are performed as described in Protocol 1.1.

Product	Oxidant Equivalents	Typical Yield	Key Spectroscopic Data (Predicted)
Sulfoxide	1.1 eq. m-CPBA	85-95%	¹H NMR (CDCl₃): δ ~3.0 (s, 3H, S(O)CH₃), ~4.0 (s, 3H, NCH₃), ~8.0 (s, 1H, Imidazole-H)
Sulfone	2.2-2.5 eq. m-CPBA	90-98%	¹H NMR (CDCl₃): δ ~3.4 (s, 3H, S(O)₂CH₃), ~4.1 (s, 3H, NCH₃), ~8.1 (s, 1H, Imidazole-H)

Section 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing prowess of both the 5-nitro group and the 2-methylsulfonyl group renders the C2 position of the imidazole ring highly electrophilic and susceptible to nucleophilic attack. The methylsulfonyl group is an excellent leaving group, facilitating the displacement reaction.

Mechanism and Rationale

The reaction proceeds via a classic SNAr mechanism, involving the formation of a stabilized Meisenheimer-like intermediate. A wide range of nucleophiles can be employed, including amines, alkoxides, and thiolates, to introduce diverse functionalities at the C2 position.

Caption: Generalized SNAr mechanism at the C2 position.

Experimental Protocols

Protocol 2.1: Synthesis of 2-(Amino)-1-methyl-5-nitro-1H-imidazoles

Materials:

• 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole

• Amine of choice (e.g., piperidine, morpholine, benzylamine)

• A polar aprotic solvent (e.g., Dimethylformamide (DMF), Acetonitrile (MeCN))

• A non-nucleophilic base (optional, e.g., K₂CO₃, Et₃N)

• Standard work-up and purification reagents

Procedure:

• Dissolve 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole (1.0 eq.) in DMF or MeCN.

• Add the desired amine (1.5-2.0 eq.). For less nucleophilic amines, a base such as K₂CO₃ (2.0 eq.) may be added to facilitate the reaction.

• Heat the reaction mixture to 60-100°C and monitor by TLC.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• The product may precipitate and can be collected by filtration. Alternatively, extract the aqueous mixture with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash chromatography or recrystallization.

Protocol 2.2: Synthesis of 2-(Alkoxy)-1-methyl-5-nitro-1H-imidazoles

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., Argon), prepare the desired sodium alkoxide by adding the corresponding alcohol (e.g., methanol, ethanol) to sodium hydride (1.2 eq.) in anhydrous THF at 0°C.

• Once the evolution of hydrogen gas ceases, add a solution of 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction to stir at room temperature or with gentle heating until completion as monitored by TLC.

• Carefully quench the reaction with a saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

• Purify as described in Protocol 2.1.

Nucleophile	Product Class	Typical Conditions	Expected Yield Range
Primary/Secondary Amines	2-Amino-nitroimidazoles	DMF, 80°C, 2-6 h	60-90%
Sodium Alkoxides	2-Alkoxy-nitroimidazoles	THF, rt, 1-4 h	50-80%
Sodium Thiolates	2-Thio-nitroimidazoles	DMF, rt, 1-2 h	70-95%

Section 3: Advanced C-C Bond Formation via Cross-Coupling

For the synthesis of derivatives with a carbon-carbon bond at the C2 position, metal-catalyzed cross-coupling reactions offer a powerful, albeit more complex, strategy. Direct cross-coupling of the C-S bond in the 2-(methylthio) or 2-(methylsulfonyl) starting materials can be challenging. A more reliable approach is the Liebeskind-Srogl cross-coupling, which utilizes a thioester.

Liebeskind-Srogl Cross-Coupling: A Potential Pathway

The Liebeskind-Srogl coupling is a palladium-catalyzed reaction that couples a thioester with a boronic acid, under neutral conditions, mediated by a stoichiometric amount of a copper(I) salt.[8][9] This would require a multi-step synthesis to first prepare the corresponding thioester at the C2 position.

Conceptual Workflow for C-C Coupling

Caption: A conceptual pathway for C-C bond formation via a Liebeskind-Srogl coupling.

Note: The direct palladium-catalyzed cross-coupling of the C-S bond of 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole with boronic acids is an area of active research. The compatibility of the nitro group with some palladium catalytic systems can be a concern, potentially leading to reduction of the nitro group.[10] Careful selection of ligands and reaction conditions is crucial for success in such transformations.

Conclusion and Future Outlook

The 2-(methylthio) group of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a highly versatile functional group for the synthesis of novel nitroimidazole derivatives. The protocols outlined in this guide for oxidation and nucleophilic aromatic substitution provide robust and reliable methods for accessing a wide range of analogs. While direct C-C bond formation at the C2 position via cross-coupling presents greater challenges, it also holds significant promise for the development of next-generation nitroimidazole-based therapeutics. Further research into novel catalytic systems that are tolerant of the nitroimidazole core will undoubtedly expand the synthetic toolbox for researchers in this field.

References

• Workup: mCPBA Oxidation - Department of Chemistry: University of Rochester. Available at: [Link]

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.

• m-CHLOROPERBENZOIC ACID - Organic Syntheses Procedure. Available at: [Link]

• m-CPBA (meta-chloroperoxybenzoic acid) - Master Organic Chemistry. Available at: [Link]

• Synthesis of 2-methyl-5-nitroimidazole - PrepChem.com. Available at: [Link]

• The oxidation procedure from thioether to sulfoxide and sulfone. - ResearchGate. Available at: [Link]

• 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid - Organic Chemistry Portal. Available at: [Link]

• Singh, F. V., et al. (2016). Selective Oxidation of Organosulphides using m-CPBA as oxidant. Der Pharma Chemica, 8(18), 419-423.
• CN102321028A - Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol - Google Patents.

• 2-Methyl-5-nitro-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report (NAP Test). Available at: [Link]

• 1-Methyl-5-nitro-1H-imidazole - ResearchGate. Available at: [Link]

• Thiols And Thioethers - Master Organic Chemistry. Available at: [Link]

• Kilo-Scale Electrochemical Oxidation of a Thioether to a Sulfone: A Workflow for Scaling up Electrosynthesis | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. Available at: [Link]

• Liebeskind–Srogl coupling - Wikipedia. Available at: [Link]

• 3-(1-Methyl-5-nitroimidazol-2-yl)-1-(methylsulfonyl)imidazolidin-2-one - ResearchGate. Available at: [Link]

• CN103910658A - Method of oxidizing thioether to sulfone - Google Patents.

• The Liebeskind-Srogl C-C cross-coupling reaction - PubMed. Available at: [Link]

• CA1079738A - Process for the manufacture of 1-alkyl-2-(phenoxymethyl)-5-nitroimidazoles.

• Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions - ResearchGate. Available at: [Link]

• Catalysis in aromatic nucleophilic substitution. Part 5. Reactions of piperidine with methyl 2-methoxy-3-nitrothiophen-5-carboxylate and 5-acetyl-2-methoxy-3-nitrothiophen - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Thioether Formation - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents - ResearchGate. Available at: [Link]

• Kilo-Scale Electrochemical Oxidation of a Thioether to a Sulfone: A Workflow for Scaling up Electrosynthesis | Request PDF - ResearchGate. Available at: [Link]

• 1-Methyl-5-nitro-1H-imidazole - PMC - NIH. Available at: [Link]

• Cross-Coupling Reactions of Nitroarenes - PubMed. Available at: [Link]

• Thiol Ester-Boronic Acid Coupling. A Mechanistically Unprecedented and General Ketone Synthesis - Organic Chemistry Portal. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. Available at: [Link]

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Application Notes & Protocols: 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole as a Versatile Intermediate for API Synthesis

Abstract

The 5-nitroimidazole scaffold is a cornerstone pharmacophore in medicinal chemistry, forming the basis of numerous antimicrobial and antiprotozoal drugs.[1][2] Strategic functionalization of the imidazole ring is a key approach for modulating biological activity, optimizing pharmacokinetic profiles, and overcoming resistance. This guide focuses on 1-methyl-2-(methylthio)-5-nitro-1H-imidazole , a highly versatile synthetic intermediate. The presence of a methylthio group at the C-2 position provides a crucial chemical handle for diversification, particularly through oxidation to sulfoxide and sulfone moieties, which are prevalent in advanced nitroimidazole-based APIs.[3][4] This document provides detailed protocols for the synthesis, characterization, and subsequent derivatization of this intermediate, highlighting its potential in the discovery and development of novel therapeutic agents.

Introduction: The Strategic Importance of the C-2 Position

For decades, 5-nitroimidazole derivatives like metronidazole and tinidazole have been indispensable for treating infections caused by anaerobic bacteria and protozoa.[1] Their mechanism of action relies on the reductive activation of the nitro group within the anaerobic environment of the target organism, leading to the generation of cytotoxic radical species that damage DNA.[2]

While modifications at the N-1 position have been extensively explored to improve properties like solubility and bioavailability, the C-2 position offers a unique opportunity to influence the electronic characteristics of the imidazole ring directly. This, in turn, can affect the reduction potential of the nitro group and the overall stability and reactivity of the molecule.

The introduction of a methylthio (-SCH₃) group at C-2 creates the intermediate 1-methyl-2-(methylthio)-5-nitro-1H-imidazole . This thioether is not merely a placeholder; it is a gateway functional group. It can be readily oxidized to the corresponding methylsulfinyl (-SOCH₃) and methylsulfonyl (-SO₂CH₃) groups. This oxidative transformation is of paramount importance in drug design, as the resulting sulfoxides and sulfones often exhibit altered potency, different metabolic pathways, and improved physicochemical properties compared to the parent thioether.[3][5] This guide provides the foundational chemistry to leverage this intermediate for the synthesis of next-generation 5-nitroimidazole drug candidates.

Physicochemical & Spectroscopic Data

A thorough characterization of the starting intermediate is critical for ensuring the validity of subsequent synthetic steps.

Property	Value
Chemical Name	1-Methyl-2-(methylthio)-5-nitro-1H-imidazole
CAS Number	1615-41-4
Molecular Formula	C₅H₇N₃O₂S
Molecular Weight	173.19 g/mol
Appearance	Pale yellow to yellow crystalline solid
Melting Point	138-142 °C
¹H NMR (CDCl₃, 400 MHz)	δ ~8.0 (s, 1H, C4-H), 3.7 (s, 3H, N-CH₃), 2.6 (s, 3H, S-CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ ~145.0, 140.0, 135.0, 34.0, 15.0

Note: NMR chemical shifts (δ) are approximate and may vary slightly based on solvent and instrument calibration. The provided values are typical representations.

Synthesis of the Intermediate: A Two-Step Protocol

The most direct route to 1-methyl-2-(methylthio)-5-nitro-1H-imidazole involves the S-methylation of the corresponding thiol precursor, which is synthesized from 1-methyl-5-nitro-1H-imidazole.

Workflow Diagram: Synthesis of the Intermediate

Caption: Two-step synthesis of the target intermediate.

Part 1: Synthesis of 1-Methyl-5-nitro-1H-imidazole-2-thiol

Causality: This step introduces the sulfur functionality at the C-2 position. The use of phosphorus pentasulfide (P₄S₁₀) in a basic solvent like pyridine is a standard method for converting a C-H bond adjacent to a ring nitrogen into a C-SH (thiol) group, proceeding through a complex thionation mechanism.

Protocol:

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, suspend 1-methyl-5-nitro-1H-imidazole (1 eq.) in anhydrous pyridine (10 mL per gram of starting material).

• Reagent Addition: Carefully add phosphorus pentasulfide (P₄S₁₀, 0.5 eq.) portion-wise to the stirred suspension. The reaction is exothermic.

• Reaction: Heat the mixture to reflux (approx. 115°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane.

• Work-up: Cool the reaction mixture to room temperature and pour it slowly onto crushed ice (approx. 100 g per gram of starting material).

• Acidification: Acidify the aqueous mixture to pH 2-3 with concentrated HCl. A yellow precipitate should form.

• Isolation: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 1-methyl-5-nitro-1H-imidazole-2-thiol.

Part 2: Synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Causality: This is a classic Williamson ether synthesis analogue for sulfur (a thioether synthesis). The thiol is first deprotonated with a base to form a highly nucleophilic thiolate anion. This anion then readily attacks the electrophilic methyl group of methyl iodide in an Sₙ2 reaction to form the stable thioether linkage.[6]

Protocol:

• Dissolution: In a round-bottom flask, dissolve the crude 1-methyl-5-nitro-1H-imidazole-2-thiol (1 eq.) from the previous step in a 1 M aqueous solution of sodium hydroxide (NaOH, 1.1 eq.). Stir until a clear solution is obtained.

• Reagent Addition: Cool the solution in an ice bath to 0-5°C. Add methyl iodide (CH₃I, 1.2 eq.) dropwise via a syringe while stirring vigorously.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. A precipitate of the product will form as the reaction progresses.

• Isolation: Collect the solid product by vacuum filtration.

• Purification: Wash the crude product with cold water (3 x 20 mL) and then a small amount of cold ethanol. Recrystallize from ethanol to obtain pure, pale-yellow crystals of 1-methyl-2-(methylthio)-5-nitro-1H-imidazole.

Parameter	Step 1: Thionation	Step 2: S-Methylation
Key Reagents	1-methyl-5-nitro-1H-imidazole, P₄S₁₀	1-methyl-5-nitro-1H-imidazole-2-thiol, NaOH, CH₃I
Solvent	Pyridine	1 M NaOH (aq)
Temperature	Reflux (~115°C)	0°C to Room Temp.
Reaction Time	4-6 hours	2-3 hours
Typical Yield	60-70%	85-95%

Application in API Synthesis: Oxidation to a Sulfonyl Moiety

The true value of 1-methyl-2-(methylthio)-5-nitro-1H-imidazole lies in its capacity for oxidation. The methylthio group can be selectively oxidized to a methylsulfinyl (sulfoxide) or, with a stronger or excess oxidizing agent, to a methylsulfonyl (sulfone) group.[5] Sulfones are key components of many modern pharmaceuticals as they are strong electron-withdrawing groups, are metabolically stable, and can act as hydrogen bond acceptors, improving solubility and target engagement.

Oxidation Pathway Diagram

Caption: Oxidation pathway from thioether to sulfone.

Protocol: Synthesis of 2-(Methylsulfonyl)-1-methyl-5-nitro-1H-imidazole

Causality: Meta-chloroperoxybenzoic acid (m-CPBA) is a widely used and reliable oxidant for converting sulfides to sulfones.[5] The reaction proceeds through the more nucleophilic sulfide attacking the electrophilic oxygen of the peroxy acid. An initial oxidation yields the sulfoxide. A second oxidation of the sulfur atom in the sulfoxide, which is slower, yields the final sulfone. Using a slight excess of m-CPBA ensures the complete conversion to the sulfone.

• Setup: Dissolve 1-methyl-2-(methylthio)-5-nitro-1H-imidazole (1 eq.) in dichloromethane (DCM, 20 mL per gram) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

• Oxidant Addition: In a separate beaker, dissolve m-CPBA (~77% purity, 2.5 eq.) in DCM. Add this solution dropwise to the stirred imidazole solution over 30 minutes, ensuring the temperature remains below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours (overnight). Monitor for the disappearance of the starting material and sulfoxide intermediate by TLC.

• Quenching: Quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) and stirring for 30 minutes.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (2x) and brine (1x).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) or by flash column chromatography on silica gel to yield the pure 2-(methylsulfonyl)-1-methyl-5-nitro-1H-imidazole product.

Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. All work should be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile) are mandatory.

• Chemical Hazards:

  • Nitroimidazoles: This class of compounds should be handled with care as some are suspected mutagens. Avoid inhalation of dust and skin contact.

  • Phosphorus Pentasulfide (P₄S₁₀): Highly reactive with water, releasing toxic hydrogen sulfide (H₂S) gas. Handle in a dry environment.

  • Methyl Iodide (CH₃I): A potent alkylating agent and is toxic and carcinogenic. Handle with extreme care, using a syringe for transfers.

  • m-CPBA: A strong oxidizing agent and can be shock-sensitive, especially when dry. Do not heat the solid material.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Organic waste and chlorinated solvents should be collected in separate, designated containers.

Conclusion

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a valuable and strategically designed intermediate for pharmaceutical research and development. Its straightforward synthesis and the facile oxidation of its thioether moiety open a direct path to a diverse range of sulfoxide and sulfone derivatives. This chemical versatility allows researchers to systematically probe the structure-activity relationships of the 5-nitroimidazole class, paving the way for the discovery of novel APIs with enhanced efficacy, improved safety profiles, and the potential to combat drug-resistant pathogens.

References

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.

• Mishra, A., & Kumar, A. (2022). An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. Molecules, 27(15), 4985. Available at: [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. Available at: [Link]

• Baluja, S., et al. (2012). Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Molecules, 17(12), 14051-14058. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved January 25, 2026, from [Link]

• PubChem. (n.d.). 2-methyl-1-[2-(methylsulfonyl)ethyl]-5-nitro-1H-imidazole. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

Sources

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• 3. Synthesis of New Active Sulfones in the 5-Nitroimidazole Series - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-methyl-1-(2-(methylsulfonyl)ethyl)-5-nitro-1H-imidazole | C7H11N3O4S | CID 9991582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Sulfone synthesis by oxidation [organic-chemistry.org]
• 6. derpharmachemica.com [derpharmachemica.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. This guide is designed for researchers, chemists, and drug development professionals who are working with or plan to synthesize this important nitroimidazole derivative. We understand that multi-step organic synthesis presents unique challenges. This document provides not just protocols, but also the underlying chemical logic and troubleshooting insights to help you navigate these complexities and improve your reaction yields.

Overview of Synthetic Strategy

The synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a multi-step process that requires careful control over reaction conditions to achieve high yield and purity. While several routes can be envisioned, a common and logical pathway involves the sequential modification of a readily available starting material, 2-methylimidazole.

The proposed pathway consists of four key stages:

• Nitration: Electrophilic nitration of 2-methylimidazole to introduce the nitro group at the C5 position.

• N-Methylation: Alkylation of the N1 position of the imidazole ring.

• Side-Chain Functionalization: Introduction of a leaving group onto the 2-methyl substituent.

• Thiolation: Nucleophilic substitution to install the methylthio group.

This strategy is advantageous as it builds complexity in a controlled manner, with purification steps possible after each key transformation.

Visualized Synthetic Workflow

Below is a diagram outlining the proposed synthetic pathway.

Caption: Proposed four-step synthesis of the target molecule.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Step 1: Nitration of 2-Methylimidazole

Q1: My yield of 2-methyl-5-nitroimidazole is consistently low, and I'm observing a lot of dark, tar-like byproducts. What's going wrong?

A1: This is a classic issue in nitration reactions, which are highly exothermic. The root cause is almost always poor temperature control.

• Causality: The nitration of imidazoles using a mixture of nitric and sulfuric acids is aggressive. If the temperature rises uncontrollably, it can lead to over-nitration, oxidation of the imidazole ring, and subsequent polymerization, resulting in the dark tars you're observing. The sulfuric acid acts as a catalyst by protonating nitric acid to form the highly reactive nitronium ion (NO₂⁺).

• Troubleshooting Steps:

  • Strict Temperature Control: The initial dissolution of 2-methylimidazole in concentrated sulfuric acid is exothermic. Ensure this is done slowly in an ice bath, keeping the temperature below 30-40°C.[1]

  • Slow Reagent Addition: The subsequent addition of nitric acid (or a nitrating mixture) must be done dropwise, maintaining the low temperature. A sudden increase in temperature is a sign of an runaway reaction.

  • Vigorous Stirring: Ensure the reaction mixture is stirred efficiently to dissipate heat evenly and prevent localized hot spots.

  • Quenching: Pouring the reaction mixture onto crushed ice after the reaction is complete is a critical step to rapidly cool the mixture and precipitate the product while diluting the strong acid.[1]

Q2: I've isolated a product, but NMR analysis suggests a mixture of isomers. How can I improve the regioselectivity for the 5-nitro product?

A2: While the 5-nitro isomer is generally favored, the formation of the 4-nitro isomer can occur. The reaction conditions play a key role in directing the regioselectivity.

• Causality: The directing effect of the substituents on the imidazole ring governs the position of nitration. The methyl group at C2 and the protonated nitrogen direct the incoming electrophile (NO₂⁺). Industrial processes have been optimized to favor the 5-nitro isomer, often achieving high purity.[2]

• Troubleshooting Steps:

  • Follow Established Protocols: Adhering closely to proven industrial protocols, which often involve high temperatures (e.g., 130-140°C) after the initial mixing, can drive the reaction towards the thermodynamically more stable 5-nitro product.[2][3]

  • Catalyst/Stabilizer: Some patented processes utilize ammonium sulfate as a catalyst and stabilizing agent, which may improve both yield and regioselectivity.[2]

  • Purification: If a mixture is unavoidable, the isomers can typically be separated by column chromatography or fractional crystallization, although this will reduce the overall isolated yield.

Step 2: N-Methylation of 2-Methyl-5-nitroimidazole

Q3: My methylation reaction is incomplete, and I'm recovering a significant amount of starting material. How can I drive the reaction to completion?

A3: Incomplete N-alkylation is usually due to issues with the base, solvent, or alkylating agent.

• Causality: The N1 proton of the imidazole ring is acidic and must be removed by a base to generate the nucleophilic imidazolate anion, which then attacks the methylating agent (e.g., dimethyl sulfate or methyl iodide). If the base is not strong enough or if the solvent is inappropriate, this deprotonation step will be inefficient.

• Troubleshooting Steps:

  • Choice of Base and Solvent: A common and effective system is using potassium carbonate (K₂CO₃) as the base in a polar aprotic solvent like acetonitrile (CH₃CN) or DMF.[4] Stronger bases like potassium hydroxide (KOH) can also be used, but may lead to side reactions if not carefully controlled.[4]

  • Temperature: Gently heating the reaction mixture (e.g., to 60°C in acetonitrile) can significantly increase the reaction rate.[4]

  • Stoichiometry: Ensure you are using at least a stoichiometric equivalent of the base and a slight excess (1.1-1.5 equivalents) of the methylating agent.

  • Moisture Control: The reaction should be run under anhydrous conditions, as water can consume the base and react with the alkylating agent.

Q4: I'm concerned about getting O-alkylation on the nitro group or methylation at the other nitrogen. Is this a risk?

A4: These are valid concerns, but generally not major issues in this specific system.

• Causality:

  • O-alkylation: Alkylation of a nitro group is electronically unfavorable and rarely occurs under standard methylation conditions.

  • N3-alkylation: The imidazole ring has two nitrogen atoms. However, in 2-methyl-5-nitroimidazole, the N1 position is sterically less hindered and electronically favored for alkylation, leading to high regioselectivity for the desired 1,2-dimethyl-5-nitroimidazole product.[4]

• Verification: The structure of the product can be unambiguously confirmed by NMR spectroscopy.[4]

Steps 3 & 4: Side-Chain Chlorination and Thiolation

Q5: I'm having trouble with the chlorination of the 2-methyl group on 1,2-dimethyl-5-nitroimidazole. The reaction is sluggish and gives multiple products.

A5: This step involves a free-radical halogenation, which can be tricky to control.

• Causality: The benzylic-like protons of the 2-methyl group can be abstracted to form a radical, which then reacts with a chlorine source. This requires a radical initiator (like AIBN or UV light) and a suitable halogenating agent like N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂). Side reactions can include dichlorination or ring chlorination.

• Troubleshooting Steps:

  • Initiator: Ensure you are using a fresh source of a radical initiator. AIBN is commonly used, and the reaction is typically heated to around 80°C in a solvent like carbon tetrachloride or benzene (use of safer alternatives like chlorobenzene is recommended).

  • Light Catalysis: Alternatively, initiating the reaction with a UV lamp can be effective.

  • Controlled Stoichiometry: Use of 1.0-1.1 equivalents of the chlorinating agent is crucial to minimize dichlorination.

  • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen from interfering with the radical chain process.

Q6: The final thiolation step to produce 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole gives a very low yield. What are the critical parameters?

A6: The success of this nucleophilic substitution depends heavily on the quality of the nucleophile and the reaction conditions. The starting material, 1-methyl-2-(chloromethyl)-5-nitro-1H-imidazole, is a known precursor for such reactions.[5]

• Causality: The reaction proceeds via an Sₙ2 mechanism, where the methylthiolate anion (CH₃S⁻) attacks the electrophilic carbon of the chloromethyl group, displacing the chloride ion. Low yields can result from a weak nucleophile, competing elimination reactions, or degradation of the product.

• Troubleshooting Steps:

  • Nucleophile Preparation: Prepare fresh sodium thiomethoxide (NaSCH₃) immediately before use by reacting sodium methoxide with methanethiol, or by carefully deprotonating methanethiol with a strong base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF.

  • Solvent Choice: A polar aprotic solvent (DMF, DMSO, acetonitrile) is ideal as it solvates the cation (Na⁺) but not the nucleophile, increasing its reactivity.

  • Temperature: Run the reaction at a low temperature (e.g., 0°C to room temperature) to minimize side reactions.

  • Anhydrous Conditions: Water will protonate the highly basic thiolate anion, quenching its nucleophilicity. Ensure all glassware is oven-dried and solvents are anhydrous.

Troubleshooting Workflow: Low Yield in Thiolation Step

Caption: Decision tree for troubleshooting the final thiolation step.

Experimental Protocols & Data

Protocol: Step 1 - Synthesis of 2-Methyl-5-nitroimidazole

This protocol is adapted from established industrial methods.[2][3]

• To a stirred mixture of concentrated sulfuric acid (e.g., 350 mL) and water (e.g., 270 mL) in a reaction vessel equipped with a thermometer and an addition funnel, slowly add 2-methylimidazole (e.g., 164 g) in portions, ensuring the temperature is maintained below 40°C using an ice bath.

• Add ammonium sulfate (optional, as per patent literature) as a stabilizer.[2]

• Heat the mixture to 130°C.

• Slowly add concentrated nitric acid (e.g., 250 mL) dropwise over several hours, maintaining the temperature between 130-135°C. Caution: This step is highly exothermic and evolves nitrogen oxide gases. Perform in a well-ventilated fume hood.

• After the addition is complete, hold the mixture at this temperature for 2-4 hours to ensure the reaction goes to completion.[3]

• Cool the reaction mixture to 60-70°C and slowly pour it onto a large volume of crushed ice (e.g., 1.2 L) with vigorous stirring.

• Neutralize the resulting slurry to a pH of 4-5 with a 25% aqueous ammonia solution.

• Cool the mixture and stir for 30-60 minutes to allow for complete precipitation.

• Filter the solid product, wash thoroughly with cold water until the washings are neutral, and dry to obtain 2-methyl-5-nitroimidazole.

Key Reaction Parameters Summary

Step	Key Reagents	Solvent	Typical Temperature	Typical Time	Key Considerations
1. Nitration	HNO₃, H₂SO₄	H₂SO₄	130-140°C	2-4 h	Strict temperature control; highly exothermic.
2. N-Methylation	(CH₃)₂SO₄ or CH₃I, K₂CO₃	Acetonitrile	60°C	2-3 h	Anhydrous conditions; good stirring.[4]
3. Chlorination	NCS or SO₂Cl₂	CCl₄ or PhCl	80°C (Reflux)	4-8 h	Radical initiator (AIBN/UV) required; inert atmosphere.
4. Thiolation	NaSCH₃	DMF or THF	0°C to RT	2-6 h	Freshly prepared nucleophile; strictly anhydrous.

References

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. [Link]

• PrepChem. (2017). Synthesis of 1-methyl-2-nitro-5-hydroxymethylimidazole. Retrieved from PrepChem Website. [Link]

• Hubei Hongyuan Pharmaceutical Technology Co., Ltd. (2018). Process for producing 2-methyl-5-nitroimidazole. CN107673752A. Retrieved from Patsnap. [Link]

• Barreto, L., et al. (2021). In vitro evaluation and in vivo efficacy of nitroimidazole-sulfanyl ethyl derivatives against Leishmania (V.) braziliensis and Leishmania (L.) mexicana. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of (1‐methyl‐5‐nitro‐1H‐imidazol‐2‐yl)methanol (2). Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). 1-Methyl-5-nitro-1H-imidazole. Retrieved from ResearchGate. [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. [Link]

• Google Patents. (2012). CN102321028A - Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol.

• Kedar, P. S., et al. (2016). Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmacy & Pharmaceutical Research, 6(3), 456-480. [Link]

• Chaton, P. F., et al. (2013). Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Molecules, 18(5), 5854-5867. [Link]

• PrepChem. (2017). Synthesis of 2-methyl-5-nitroimidazole. Retrieved from PrepChem Website. [Link]

• Google Patents. (1990). CN1053896C - Tinidazole preparing process.
• Google Patents. (2015). WO2015198107A1 - Synthesis of metronidazole.

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Stability of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole under experimental conditions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice for handling this compound under various experimental conditions. Our goal is to ensure the integrity of your experiments by addressing potential stability issues proactively.

Introduction: Understanding the Stability Profile

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole belongs to the 5-nitroimidazole class of compounds. The stability of this molecule is intrinsically linked to its structure: a nitro group, which is an electron-withdrawing group, attached to an imidazole ring. This configuration is known to be susceptible to specific environmental factors. While this specific derivative has limited direct stability data in the public domain, we can infer its behavior from extensive studies on related 5-nitroimidazoles like metronidazole, tinidazole, and ornidazole.[1][2][3]

The primary drivers of degradation for this class of compounds are pH, light, temperature, and oxidative stress .[4] Understanding these sensitivities is crucial for maintaining the compound's integrity from storage to final experimental use. This guide provides both foundational knowledge and actionable protocols to mitigate degradation risks.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the handling and stability of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Q1: What are the optimal long-term storage conditions for the solid compound?

A1: For maximum stability, the solid compound should be stored in a tightly sealed container, protected from light, at a controlled cool temperature (2-8°C is recommended). A desiccator can provide additional protection from moisture. The key is to minimize exposure to light, humidity, and heat, which are known to accelerate the degradation of nitroimidazole compounds.[5][6]

Q2: How stable is 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in aqueous solutions? What is the effect of pH?

A2: Based on data from analogous 5-nitroimidazoles, the compound is expected to be most stable in a slightly acidic to neutral pH range (pH 4-7).[7] It exhibits significantly lower stability in alkaline conditions (pH > 8), where hydrolysis of the imidazole ring can be accelerated.[1] For experiments requiring basic conditions, it is critical to prepare fresh solutions and use them immediately.

Q3: Is this compound sensitive to light?

A3: Yes, 5-nitroimidazoles as a class are known to be photolabile.[4][8] Exposure to UV or even ambient laboratory light over extended periods can lead to photodegradation. This process can generate by-products that may be more toxic or interfere with your experimental results.[8][9] Therefore, all solutions should be prepared and stored in amber vials or containers wrapped in aluminum foil.

Q4: What are the recommended solvents for preparing stock solutions?

A4: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are suitable for preparing high-concentration stock solutions. These aprotic solvents generally provide a stable environment for short- to medium-term storage. For aqueous experimental buffers, it is best to make fresh dilutions from the stock solution immediately before use. Always perform a solubility test for your specific concentration and solvent.

Q5: Are there any known chemical incompatibilities I should be aware of?

A5: Yes. Avoid strong oxidizing agents, such as nitrates, peroxides, or permanganates.[5][10] The nitroimidazole structure is susceptible to oxidation. Additionally, as mentioned, strong bases will accelerate degradation. It is also advisable to avoid conditions that generate free radicals, as nitroimidazoles show a high affinity for reacting with them.[11]

Troubleshooting Guide: Addressing Common Experimental Issues

This section provides a problem-solving framework for stability-related issues you might encounter.

Observed Problem	Potential Cause (Stability-Related)	Recommended Action & Rationale
Inconsistent or non-reproducible experimental results.	Compound Degradation: The active concentration of your compound may be decreasing over the course of the experiment or between experiments due to instability in the assay medium.	1. Perform a Time-Course Stability Test: Spike your compound into your experimental buffer/medium. Analyze its concentration at T=0 and at various time points throughout your experiment's duration using a validated analytical method (e.g., RP-HPLC). This will quantify its stability under your specific conditions. 2. Prepare Fresh Solutions: Always use freshly prepared dilutions from a stock solution for each experiment to ensure a consistent starting concentration.
Visible color change (e.g., yellowing) in the stock or working solution.	Photodegradation or Oxidation: Color change is often a visual indicator of chemical degradation. For nitroimidazoles, this can be due to light exposure or reaction with oxidative species.[8]	1. Protect from Light: Immediately switch to using amber vials or foil-wrapped containers for all solutions. 2. Check Solvent Purity: Ensure solvents are of high purity and free from peroxides (especially important for ethers like THF if used). Consider purging solutions with an inert gas (nitrogen or argon) to remove dissolved oxygen. 3. Discard and Remake: Do not use discolored solutions. Prepare a fresh stock and reassess your handling procedures.
Appearance of new peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Formation of Degradation Products: The compound is breaking down under your analytical or experimental conditions.	1. Conduct a Forced Degradation Study (see protocol below): This will help identify the likely degradation products under specific stress conditions (acid, base, heat, light, oxidation). 2. Optimize Analytical Method: Ensure your analytical method is stability-indicating, meaning it can separate the parent compound from its degradation products.[3][12] 3. Review Experimental Conditions: Cross-reference the conditions that produced the new peaks with the results of your forced degradation study to pinpoint the cause (e.g., if the peak matches one from the base hydrolysis study, your buffer pH may be too high).

Logical Flow for Troubleshooting Stability Issues

This diagram outlines a systematic approach to diagnosing and resolving potential degradation problems.

Caption: A decision tree for troubleshooting stability issues.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is essential for understanding the intrinsic stability of the compound and developing a stability-indicating analytical method.

Objective: To determine the degradation pathways of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole under various stress conditions.

Materials:

• 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

• HPLC-grade acetonitrile (ACN) and water

• Methanol (MeOH)

• Hydrochloric acid (HCl), 1M and 0.1M

• Sodium hydroxide (NaOH), 1M and 0.1M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Calibrated pH meter, HPLC system with UV/PDA detector, temperature-controlled oven, photostability chamber.

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in methanol.

• Set Up Stress Conditions: For each condition below, add a specified volume of the stock solution to a vial and add the stressor. Dilute to a final concentration of ~100 µg/mL. Include a control sample (compound in solvent only, stored at 2-8°C in the dark).

  • Acid Hydrolysis: Add 0.1M HCl. Incubate at 60°C.

  • Base Hydrolysis: Add 0.1M NaOH. Keep at room temperature (hydrolysis is often rapid).[1]

  • Oxidative Degradation: Add 3% H₂O₂. Keep at room temperature, protected from light.[7]

  • Thermal Degradation: Use the control solution (in methanol). Incubate at 60°C in the dark.

  • Photolytic Degradation: Expose the control solution to a light source that meets ICH Q1B guidelines (e.g., overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter).[13] Maintain a control sample wrapped in foil to serve as a dark control.

• Time Points: Sample from each vial at initial (T=0), 2, 4, 8, 24, and 48 hours (adjust as needed based on observed degradation).

• Sample Preparation & Analysis: Before injection, neutralize the acid and base samples with an equimolar amount of base/acid, respectively. Dilute all samples to a suitable concentration for HPLC analysis.

• Analysis: Analyze all samples using a reverse-phase HPLC method with a PDA detector. Monitor the peak area of the parent compound and look for the appearance of new peaks. Calculate the percentage degradation.

Workflow for Solution Preparation and Use

To minimize degradation during routine experiments, follow this workflow:

Caption: Recommended workflow for handling the compound.

References

• ResearchGate. (2025). 1-Methyl-5-nitro-1H-imidazole. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-Methyl-5-nitro-1H-imidazole. PMC. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Available at: [Link]

• Der Pharma Chemica. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Available at: [Link]

• Sinopeg. (n.d.). 2-Methyl-5-Nitro-1-Nitroso-1H-Imidazole: Synthesis Attempts and Failure Report (NAP Test). Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. PMC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). A Theoretical Study on the Degradation Mechanism, Kinetics, and Ecotoxicity of Metronidazole (MNZ) in •OH- and SO4•−-Assisted Advanced Oxidation Processes. PMC. Available at: [Link]

• PubMed Central. (n.d.). Stability of Metronidazole and Its Complexes with Silver(I) Salts under Various Stress Conditions. Available at: [Link]

• Google Patents. (n.d.). US4925952A - Process for preparing 1-hydroxyalkyl-5-nitroimidazoles.

• ResearchGate. (2025). Removal of nitroimidazole antibiotics from waters by adsorption/bioadsorption on activated carbon and advanced oxidation processes. Available at: [Link]

• Chem-Impex International. (2021). MSDS of 1-Methyl-2-(methylthio)-5-nitro-1h-imidazole. Available at: [Link]

• ResearchGate. (2021). Long Term Stability Study of Metronidazole Tablets. Available at: [Link]

• Oxford Academic. (2017). Metronidazole: an update on metabolism, structure–cytotoxicity and resistance mechanisms. Journal of Antimicrobial Chemotherapy. Available at: [Link]

• PubMed. (n.d.). Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation. Available at: [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. Available at: [Link]

• UTUPub. (n.d.). Fragmentation patterns of 4(5)-nitroimidazole and 1-methyl-5-nitroimidazole – the effect of the methylation. Available at: [Link]

• Academia.edu. (n.d.). Stability Studies and Degradation Kinetics of some Commercially available Metronidazole Suspensions in Nigeria. Available at: [Link]

• ResearchGate. (2025). Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation | Request PDF. Available at: [Link]

• PubMed. (2019). Thermal stability and detonation character of nitro-substituted derivatives of imidazole. Available at: [Link]

• MDPI. (n.d.). Disulfiram and Its Derivatives: An Immortal Phoenix of Drug Repurposing. Available at: [Link]

• MDPI. (n.d.). A Theoretical Study on the Degradation Mechanism, Kinetics, and Ecotoxicity of Metronidazole (MNZ) in •OH- and SO4•−-Assisted Advanced Oxidation Processes. Available at: [Link]

• MDPI. (2023). TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. Available at: [Link]

• ResearchGate. (n.d.). Stability Studies and Degradation Kinetics of some Commercially available Metronidazole Suspensions in Nigeria. Available at: [Link]

• European Medicines Agency. (1998). ICH Topic Q1B Photostability Testing of New Active Substances and Medicinal Products. Available at: [Link]

• PSE Community.org. (2023). TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. Available at: [Link]

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• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. (PDF) Stability Studies and Degradation Kinetics of some Commercially available Metronidazole Suspensions in Nigeria [academia.edu]
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• 13. ema.europa.eu [ema.europa.eu]

Technical Support Center: Synthesis of 5-Nitroimidazole Derivatives

Welcome to the technical support center for the synthesis of 5-nitroimidazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important class of compounds. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format, grounded in established scientific principles and practical laboratory experience.

Section 1: Navigating the Nitration of the Imidazole Ring

The introduction of the nitro group onto the imidazole core is a critical, and often challenging, step in the synthesis of 5-nitroimidazole derivatives. This section addresses the most common pitfalls associated with this electrophilic aromatic substitution reaction.

FAQ 1: My nitration reaction is producing a mixture of 4-nitro and 5-nitroimidazole isomers. How can I improve the regioselectivity for the desired 5-nitro isomer?

Answer:

Achieving high regioselectivity in the nitration of imidazoles is a frequent challenge. The formation of 4-nitro versus 5-nitro isomers is highly dependent on the reaction conditions and the nature of the substituents on the imidazole ring.[1][2] Here’s a breakdown of the causative factors and how to control them:

Underlying Chemistry: The nitration of imidazole occurs via an electrophilic attack of the nitronium ion (NO₂⁺) on the imidazole ring. The position of this attack is governed by the electronic properties of the ring and the reaction medium. In acidic conditions, the imidazole ring is protonated, forming an imidazolium ion. The C5 position is generally more electron-rich and sterically accessible than the C4 position, often favoring the formation of the 5-nitro derivative. However, subtle changes in the reaction environment can shift this preference.

Troubleshooting Strategies:

• Choice of Nitrating Agent: The combination of concentrated nitric acid and sulfuric acid is a common and potent nitrating agent that generates the nitronium ion in situ.[3] For many substituted imidazoles, this mixture provides good selectivity for the 5-position. However, if you are observing poor selectivity, consider alternative nitrating agents. A mixture of nitric acid and acetic anhydride can sometimes favor the formation of the 4-nitro isomer, so this should be used with caution if the 5-nitro isomer is the target.[2]

• Reaction Temperature: Temperature plays a crucial role in regioselectivity. Generally, lower temperatures (0-10 °C) favor the formation of the 5-nitroisomer. Running the reaction at elevated temperatures can lead to a decrease in selectivity and the formation of more of the 4-nitro byproduct. It is critical to maintain strict temperature control throughout the addition of the nitrating agent and the subsequent reaction time.

• Acid Concentration: The concentration of sulfuric acid can influence the equilibrium between the protonated and unprotonated imidazole species, thereby affecting the regioselectivity. Using a high concentration of sulfuric acid generally promotes the formation of the desired 5-nitroimidazole.

Experimental Protocol for Selective 5-Nitration of a Substituted Imidazole:

• Preparation: In a three-necked flask equipped with a thermometer, a dropping funnel, and a mechanical stirrer, dissolve the substituted imidazole in concentrated sulfuric acid at 0 °C.

• Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid at 0 °C.

• Addition: Slowly add the nitrating mixture to the imidazole solution via the dropping funnel, ensuring the internal temperature does not exceed 5-10 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Quenching: Carefully pour the reaction mixture onto crushed ice.

• Neutralization and Extraction: Neutralize the acidic solution with a base (e.g., NaOH or NH₄OH) to precipitate the product. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude product by recrystallization or column chromatography.

FAQ 2: I am observing a low yield in my nitration reaction, and the formation of dark, tarry byproducts. What is causing this and how can I prevent it?

Answer:

Low yields and the formation of tarry byproducts are indicative of side reactions and decomposition of the starting material or product under the harsh nitration conditions.

Causality:

• Oxidative Degradation: The strong oxidizing nature of nitric acid can lead to the degradation of the imidazole ring, especially at elevated temperatures or with prolonged reaction times. This is often the source of the dark, polymeric materials.

• Over-Nitration: In some cases, particularly with activated imidazole rings, dinitration or even trinitration can occur, leading to a complex mixture of products and reducing the yield of the desired mononitro derivative.

• Runaway Reaction: Nitration reactions are highly exothermic. Poor temperature control can lead to a rapid increase in temperature, accelerating decomposition and side reactions.[4]

Troubleshooting Workflow:

Troubleshooting workflow for low yield and tarry byproducts.

Preventative Measures:

• Strict Temperature Control: Employ an efficient cooling bath (e.g., ice-salt or dry ice-acetone) to maintain the reaction temperature below 10 °C, and ideally between 0-5 °C.

• Slow Addition of Nitrating Agent: Add the nitrating mixture dropwise to the imidazole solution with vigorous stirring. This helps to dissipate the heat of reaction and prevent localized overheating.

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material. Quench the reaction as soon as the starting material has been consumed to avoid over-reaction and decomposition of the product.

• Use of Milder Nitrating Agents: If the substrate is particularly sensitive, consider using a milder nitrating agent, such as potassium nitrate in sulfuric acid.

Section 2: Purification and Characterization Challenges

The successful synthesis of a 5-nitroimidazole derivative is followed by the often-demanding tasks of purification and characterization.

FAQ 3: My crude 5-nitroimidazole derivative is difficult to purify. What are the common impurities and what are the best purification strategies?

Answer:

Purification of 5-nitroimidazole derivatives can be challenging due to their polarity and the presence of closely related impurities.

Common Impurities:

Impurity	Origin	Recommended Purification Method
4-Nitro Isomer	Lack of regioselectivity in the nitration step.	Column chromatography on silica gel with a suitable eluent system (e.g., ethyl acetate/hexane or dichloromethane/methanol).
Unreacted Starting Material	Incomplete reaction.	Column chromatography or recrystallization.
Dinitro or Polynitro Compounds	Over-nitration.	Column chromatography. These are typically more polar than the desired mononitro product.
Degradation Products	Decomposition of starting material or product.	Recrystallization from a suitable solvent (e.g., ethanol, isopropanol, or ethyl acetate) can be effective in removing amorphous, colored impurities.
Inorganic Salts	From the workup procedure (neutralization).	Thoroughly wash the organic extracts with water during the workup.

Purification Protocol: Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel in the chosen eluent system.

• Loading: Carefully load the adsorbed crude product onto the top of the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Tip for Stubborn Impurities: If you are struggling to separate the 4- and 5-nitro isomers, consider derivatization. For example, if your derivative has a reactive handle, you can temporarily protect it, which may alter the polarity enough to allow for easier separation of the isomers.

FAQ 4: I am having trouble interpreting the NMR and Mass Spectra of my 5-nitroimidazole derivative. Are there any characteristic spectral features I should be aware of?

Answer:

The characterization of 5-nitroimidazole derivatives is generally straightforward, but there are some nuances to be aware of.

¹H NMR Spectroscopy:

• Imidazole Ring Protons: The chemical shifts of the protons on the imidazole ring are highly dependent on the substituents. The proton at the C4 position of a 5-nitroimidazole typically appears as a singlet in the range of 7.5-8.5 ppm. The presence of a substituent at the N1 position will influence the chemical shifts of the ring protons.

• Distinguishing 4- and 5-Nitro Isomers: The chemical shifts of the imidazole ring protons can be used to distinguish between the 4- and 5-nitro isomers. The proton at C5 in a 4-nitroimidazole is often at a slightly different chemical shift than the proton at C4 in a 5-nitroimidazole. 2D NMR techniques like NOESY can be helpful in confirming the regiochemistry through space correlations between the N1-substituent and the ring protons.

¹³C NMR Spectroscopy:

• C-NO₂ Carbon: The carbon atom attached to the nitro group (C5) is typically deshielded and appears in the range of 140-155 ppm.

• Other Ring Carbons: The chemical shifts of the other imidazole ring carbons will vary depending on the substitution pattern.

Mass Spectrometry:

• Molecular Ion: 5-Nitroimidazole derivatives generally show a clear molecular ion peak (M⁺ or [M+H]⁺) in their mass spectra.

• Fragmentation Pattern: A characteristic fragmentation pattern often involves the loss of the nitro group (NO₂) or nitrous oxide (N₂O). The loss of NO₂ results in a fragment at [M-46], while the loss of N₂O gives a fragment at [M-44].

Example Fragmentation Pathway:

Common fragmentation pathways for 5-nitroimidazoles in MS.

Section 3: Safety First - Handling Nitrating Agents

WARNING: Nitration reactions are potentially hazardous and must be carried out with extreme caution in a well-ventilated fume hood, with appropriate personal protective equipment (PPE).

FAQ 5: What are the essential safety precautions I must take when performing a nitration reaction?

Answer:

The use of concentrated nitric acid and sulfuric acid presents significant safety risks, including severe chemical burns, toxic fume inhalation, and the potential for runaway reactions.[4][5][6] Adherence to strict safety protocols is non-negotiable.

Essential Safety Measures:

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a face shield are mandatory.

  • Gloves: Use gloves that are resistant to concentrated acids, such as butyl rubber or Viton®. Nitrile gloves offer very limited protection.

  • Lab Coat: A flame-resistant lab coat is essential.

  • Closed-toe shoes and long pants are required.

• Fume Hood: All work with concentrated acids and nitration reactions must be performed in a certified chemical fume hood with the sash at the lowest practical height.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. Have an appropriate spill kit for acids readily available.

• Reaction Scale: When performing a nitration for the first time, it is crucial to start with a small scale to assess the reactivity of the substrate.

• Quenching: The quenching of the reaction mixture by pouring it onto ice must be done slowly and carefully to control the exotherm.

• Waste Disposal: Acidic waste must be neutralized before disposal according to your institution's guidelines.

In Case of an Accident:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while flushing. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

By understanding the potential pitfalls and implementing the troubleshooting strategies and safety precautions outlined in this guide, researchers can approach the synthesis of 5-nitroimidazole derivatives with greater confidence and success.

References

• Chauviere, G., et al. (1980). Heterocyclic Chem., 27, 241.

• YouTube. (2024). Nitration reaction safety. [Link]

• Fors, B. P., & Buchwald, S. L. (2009). A Broadly Applicable and Highly Efficient Method for the Palladium-Catalyzed Nitration of Aryl Chlorides, Triflates, and Nonaflates. Journal of the American Chemical Society, 131(36), 12898–12899. [Link]

• YouTube. (2019). nitration of aromatic compounds. [Link]

• ResearchGate. (2016). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety?[Link]

• Novikov, S. S., Khmel'nitskii, L. I., et al. (1970). Nitration of imidazoles with various nitrating agents. Chemistry of Heterocyclic Compounds, 6(4), 467-470. [Link]

• Riter, L. S., Fraley, D. F., & Cooks, R. G. (2000). Denitration of nitroaromatic compounds by arylnitrile radical cations. Journal of the American Society for Mass Spectrometry, 11(1), 33–39. [Link]

• VelocityEHS. (2015). Nitric Acid Safety Tips & Health Hazards. [Link]

• Bayati, Z., Amidi, S., Shahabimehr, M., Alebouyeh, M., Mahboubi, A., & Tabatabai, S. A. (2018). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Pharmaceutical chemistry journal, 52(3), 235-241. [Link]

• Kumar, P., & Kumar, R. (2021). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 26(16), 4992. [Link]

• Capitan-Vallvey, L. F., Ariza, A., Checa, R., & Navas, N. (2002). Determination of five nitroimidazoles in water by liquid chromatography-mass spectrometry. Journal of chromatography. A, 978(1-2), 243–248. [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. [Link]

• Lyapunova, M. V., & Malkov, V. S. (2015). Experimental Comparison of 2-methylimidazole Nitration by Nitric Acid and Nitrate Salts of Alkali Metals. Advanced Materials Research, 1085, 143-147. [Link]

• East Harbour Group. (2022). MIXED NITRATING ACID (greater than 50% HN03). [https://www.easth Harbourgroup.com/sds/MIXED_NITRATING_ACID.pdf]([Link] Harbourgroup.com/sds/MIXED_NITRATING_ACID.pdf)

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• 6. eastharbourgroup.com [eastharbourgroup.com]

Technical Support Center: Optimizing N-Alkylation of Nitroimidazoles

Welcome to the technical support center for the N-alkylation of nitroimidazoles. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of compounds. Nitroimidazoles are key pharmacophores in many therapeutic agents, and mastering their synthesis is crucial for advancing research and development.

This resource provides in-depth, field-proven insights into optimizing reaction conditions, troubleshooting common issues, and ensuring the regioselective synthesis of your target molecules. The information is presented in a practical question-and-answer format to directly address the challenges you may encounter at the bench.

Section 1: Fundamental Principles & Reaction Setup

This section covers the core concepts of N-alkylation of nitroimidazoles, including the reaction mechanism and essential starting considerations.

FAQ 1: What is the general mechanism for the N-alkylation of nitroimidazoles?

The N-alkylation of nitroimidazoles is a nucleophilic substitution reaction. The process begins with the deprotonation of the imidazole ring's N-H by a base, forming a nucleophilic imidazolide anion. This anion then attacks the electrophilic carbon of the alkylating agent, forming the new N-C bond.

The imidazole anion is an ambident nucleophile, meaning it has two potential sites of attack (N-1 and N-3). The negative charge is delocalized across both nitrogen atoms, which can lead to the formation of a mixture of regioisomers.[1] The regiochemical outcome is a critical aspect of this reaction and is influenced by several factors, as detailed in the troubleshooting section.

Sources

• 1. Synthesis of N-alkylated derivatives of imidazole as antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Troubleshooting Guide for Reactions Involving 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Welcome to the technical support center for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with this versatile nitroimidazole derivative. Here, we provide in-depth, field-proven insights into its reactivity, focusing on troubleshooting key transformations such as oxidation of the methylthio group and nucleophilic substitution reactions. Our goal is to equip you with the knowledge to anticipate, diagnose, and resolve experimental issues, ensuring the success of your synthetic endeavors.

Understanding the Reactivity of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a key intermediate in the synthesis of various biologically active compounds, most notably in the preparation of antimicrobial agents.[1] Its reactivity is primarily governed by three key features: the electron-rich methylthio group at the C2 position, the electron-withdrawing nitro group at the C5 position, and the imidazole ring itself. The interplay of these functionalities dictates the compound's stability and reaction pathways.

The methylthio group is susceptible to oxidation, yielding the corresponding sulfoxide and sulfone. This transformation is often a deliberate synthetic step, as the resulting methylsulfinyl and methylsulfonyl groups are excellent leaving groups, facilitating nucleophilic substitution at the C2 position. The electron-withdrawing nature of the nitro group is crucial for the biological activity of many of its derivatives and also influences the reactivity of the imidazole ring.[2]

This guide will focus on two primary areas of concern for researchers: the controlled oxidation of the methylthio group and the subsequent nucleophilic substitution reactions.

Section 1: Oxidation of the Methylthio Group - From Sulfide to Sulfoxide and Sulfone

A frequent objective when working with 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is its oxidation to the corresponding sulfoxide, 1-Methyl-2-(methylsulfinyl)-5-nitro-1H-imidazole, or the sulfone, 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole. The sulfone, in particular, is a key intermediate in the synthesis of drugs like Satranidazole.[] However, achieving selective oxidation can be challenging, with over-oxidation or incomplete reaction being common hurdles.

FAQ 1: My oxidation of the methylthio group to the sulfone is low-yielding. What are the common pitfalls?

Low yields in the oxidation of the methylthio group can stem from several factors, including incomplete initial oxidation to the sulfoxide, over-oxidation leading to ring degradation under harsh conditions, and difficult purification.

Causality Behind Experimental Choices:

The choice of oxidant and reaction conditions is critical. A two-step oxidation, first to the sulfoxide and then to the sulfone, often provides better control and higher yields than a one-pot oxidation directly to the sulfone.

• Step 1: Sulfide to Sulfoxide: Mild oxidizing agents are preferred to avoid over-oxidation.

• Step 2: Sulfoxide to Sulfone: A stronger oxidizing agent or more forcing conditions are then used to complete the oxidation.

Troubleshooting Workflow for Low Yields:

Caption: Decision workflow for troubleshooting low sulfone yields.

Experimental Protocol: Two-Step Oxidation

Part A: Synthesis of 1-Methyl-2-(methylsulfinyl)-5-nitro-1H-imidazole

• Dissolution: Dissolve 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (1 eq.) in a suitable solvent such as glacial acetic acid or a mixture of acetic acid and water.

• Cooling: Cool the solution to 0-5 °C in an ice bath.

• Oxidant Addition: Slowly add one equivalent of 30% hydrogen peroxide (H₂O₂) dropwise, maintaining the temperature below 10 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Workup: Quench the reaction by pouring it into cold water and neutralize with a base like sodium bicarbonate. The product can then be extracted with a suitable organic solvent (e.g., ethyl acetate).

Part B: Synthesis of 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole

• Dissolution: Dissolve the crude or purified 1-Methyl-2-(methylsulfinyl)-5-nitro-1H-imidazole (1 eq.) in formic acid.[4]

• Oxidant Addition: Add an excess of 30% hydrogen peroxide (H₂O₂) (e.g., 2-3 equivalents).[4]

• Heating: Heat the reaction mixture to 50-60 °C and monitor its progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture and pour it into ice water. The sulfone product often precipitates and can be collected by filtration.

FAQ 2: I am observing a mixture of the sulfoxide and sulfone. How can I improve the selectivity?

Achieving high selectivity for either the sulfoxide or the sulfone requires careful control of reaction parameters.

Key Parameters for Selectivity:

Parameter	For Sulfoxide (Selective)	For Sulfone (Complete Oxidation)
Oxidant Stoichiometry	1.0 - 1.1 equivalents	> 2.0 equivalents
Reaction Temperature	0 - 25 °C	50 - 80 °C
Reaction Time	Typically shorter (1-4 hours)	Typically longer (4-12 hours)
Choice of Oxidant	m-CPBA, Sodium periodate	H₂O₂ in acetic/formic acid, KMnO₄

Troubleshooting Workflow for Selectivity Issues:

Caption: Decision workflow for improving oxidation selectivity.

Section 2: Nucleophilic Substitution at the C2 Position

The methylsulfonyl group of 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole is an excellent leaving group, making this compound a valuable substrate for nucleophilic aromatic substitution (SNAAr) reactions. This is the key step in the synthesis of Satranidazole, where the methylsulfonyl group is displaced by an amine.[]

FAQ 3: My nucleophilic substitution reaction with an amine is not going to completion. What can I do?

Incomplete conversion in nucleophilic substitution reactions can be due to insufficient reactivity of the nucleophile, steric hindrance, or suboptimal reaction conditions.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is typically used to dissolve the reactants and facilitate the reaction.[4]

• Base: A non-nucleophilic base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), is often required to deprotonate the incoming amine nucleophile, increasing its nucleophilicity.[4]

• Temperature: Heating is usually necessary to overcome the activation energy barrier for the substitution.

Troubleshooting Workflow for Incomplete Substitution:

Caption: Decision workflow for troubleshooting incomplete nucleophilic substitution.

Experimental Protocol: Nucleophilic Substitution with an Amine (Satranidazole Synthesis Analogue)

• Preparation: To a solution of the amine nucleophile (e.g., 2-imidazolidinone, 1.1 eq.) in dry DMF, add a base such as sodium hydride (NaH, 1.2 eq.) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Activation: Stir the mixture at room temperature for 30-60 minutes to ensure complete deprotonation of the amine.

• Addition of Substrate: Add a solution of 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole (1 eq.) in dry DMF dropwise to the activated nucleophile solution.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture and quench by carefully adding it to ice water. The product may precipitate and can be collected by filtration, or it can be extracted with an organic solvent.

FAQ 4: I am observing decomposition of my starting material or product during the substitution reaction. How can I mitigate this?

Nitroimidazoles can be sensitive to strong bases and high temperatures. Decomposition can lead to a complex mixture of byproducts and a significant reduction in yield.

Strategies to Minimize Decomposition:

• Temperature Control: Avoid excessively high temperatures. It is often better to run the reaction for a longer time at a slightly lower temperature.

• Base Selection: Use the mildest base that is effective for deprotonating the nucleophile. For some amines, potassium carbonate may be sufficient and is less harsh than sodium hydride.

• Inert Atmosphere: Strictly maintain an inert atmosphere to prevent side reactions with oxygen, especially at elevated temperatures.

Section 3: Characterization and Purity Assessment

Accurate characterization of the starting material, intermediates, and final products is essential for successful synthesis and for troubleshooting any issues that may arise. Below are the predicted spectroscopic data for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and its oxidized derivatives.

Predicted Spectroscopic Data:

Compound	1H NMR (δ, ppm) in CDCl₃	13C NMR (δ, ppm) in CDCl₃	Key IR Bands (cm⁻¹)
1-Methyl-2-(methylthio)-5-nitro-1H-imidazole	~7.9 (s, 1H, H-4), ~3.7 (s, 3H, N-CH₃), ~2.6 (s, 3H, S-CH₃)	~145 (C5-NO₂), ~140 (C2-SMe), ~130 (C4), ~34 (N-CH₃), ~15 (S-CH₃)	~1520 (asym NO₂ str.), ~1350 (sym NO₂ str.), ~1300 (C-N str.)
1-Methyl-2-(methylsulfinyl)-5-nitro-1H-imidazole	~8.1 (s, 1H, H-4), ~3.8 (s, 3H, N-CH₃), ~3.0 (s, 3H, SO-CH₃)	~146 (C5-NO₂), ~148 (C2-SO), ~132 (C4), ~35 (N-CH₃), ~40 (SO-CH₃)	~1530 (asym NO₂ str.), ~1350 (sym NO₂ str.), ~1050 (S=O str.)
1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole	~8.2 (s, 1H, H-4), ~3.9 (s, 3H, N-CH₃), ~3.3 (s, 3H, SO₂-CH₃)	~147 (C5-NO₂), ~150 (C2-SO₂), ~134 (C4), ~36 (N-CH₃), ~45 (SO₂-CH₃)	~1540 (asym NO₂ str.), ~1360 (sym NO₂ str.), ~1320 & ~1150 (SO₂ str.)

Note: These are predicted values based on analogous structures and may vary slightly from experimental data.[5][6]

References

• Diao, Y., Wang, W., Wei, Z., & Wang, J. (2011). 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(11), o3072. [Link]

• Kedar, P. S., et al. (2016). Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmacy & Pharmaceutical Research, 6(3), 456-480.

• Crozet, M. P., et al. (2000). Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Molecules, 5(3), 520-526. [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16.
• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.

• Sabbagh, A., et al. (2019). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Jundishapur Journal of Microbiology, 12(11), e94553. [Link]

• Chemguide. (n.d.). Multiple Nucleophilic Substitution in the Reaction Between Halogenoalkanes and Ammonia. Retrieved from [Link]

• Kumar, D., & Kumar, N. (2012). Analytical Description of 5-Nitroimidazole Derivative –Satranidazole. Der Pharma Chemica, 4(3), 1162-1167.
• Pande, V. V., & Chandorkar, J. G. (2009). A Sensitive HPLC Method of determination of 2-Methyl 5- Nitroimidazole & Reaction mass of intermediates of Ornidazole in Ornidazole bulk manufacturing. International Journal of PharmTech Research, 1(2), 310-312.

• Save My Exams. (2024). Nucleophilic Substitution | AQA A Level Chemistry Revision Notes 2015. Retrieved from [Link]

• Singh, S., et al. (2021). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 26(16), 4938. [Link]

• Veeprho. (n.d.). 2-Methyl-5-nitro-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report (NAP Test). Retrieved from [Link]

• Wikipedia contributors. (2023, December 1). Methionine sulfoxide. In Wikipedia, The Free Encyclopedia. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of Satranidazole 10. Retrieved from [Link]

• Blanco, Z., et al. (2021). In vitro evaluation and in vivo efficacy of nitroimidazole-sulfanyl ethyl derivatives against Leishmania (V.) braziliensis and Leishmania (L.) mexicana. ResearchGate. [Link]

• NIST. (n.d.). 1-Methyl-1H-imidazole. Retrieved from [Link]

• Erdogan, T. (2018). Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. Cumhuriyet Science Journal, 39(4), 869-881. [Link]

• Wang, M., et al. (2014). Synthesis and evaluation of two novel 2-nitroimidazole derivatives as potential PET radioligands for tumor imaging. Nuclear Medicine and Biology, 41(1), 43-50. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2022). FORMULATION AND EVALUATION OF SATRANIDAZOLE BY SELF EMULSIFYING DRUG DELIVERY SYSTEM. [Link]

• Lead Sciences. (n.d.). 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of 2-(2-methyl-5-nitro-1Н-imidazole-1-yl)acetic acid and 2-(diethylamine) ethyl 4-(2-(2-methyl-5-nitro-1H-imidazole-1-yl)acetamide)benzoate. Retrieved from [Link]

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• 6. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Welcome to the technical support center for the synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the multi-step synthesis of this important nitroimidazole derivative. Our goal is to equip you with the necessary knowledge to confidently scale up this synthesis, anticipate challenges, and ensure the integrity of your results.

I. Synthetic Pathway Overview

The synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is typically approached via a two-step process. The first step involves the formation of the key intermediate, 2-(methylthio)-5-nitro-1H-imidazole, followed by a regioselective N-methylation to yield the final product. Two common routes to the intermediate are presented below.

Figure 1: Synthetic routes to 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

II. Detailed Experimental Protocols

The following protocols are provided as a comprehensive guide. Yields and reaction times may vary depending on the scale and purity of reagents.

Protocol 1: Synthesis of 2-(methylthio)-5-nitro-1H-imidazole (from 2-Chloro-5-nitroimidazole)

• Reagents and Materials:

  • 2-Chloro-5-nitroimidazole

  • Sodium thiomethoxide

  • Anhydrous Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-chloro-5-nitroimidazole (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium thiomethoxide (1.1 eq) portion-wise, ensuring the temperature does not exceed 5 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by pouring the mixture into ice-cold water.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-(methylthio)-5-nitro-1H-imidazole.

Protocol 2: Synthesis of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

• Reagents and Materials:

  • 2-(methylthio)-5-nitro-1H-imidazole

  • Methyl iodide (or dimethyl sulfate)

  • Potassium carbonate (or sodium hydride)

  • Anhydrous Acetonitrile (or DMF)

  • Saturated aqueous sodium bicarbonate solution

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • To a solution of 2-(methylthio)-5-nitro-1H-imidazole (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (1.5 eq).

  • Stir the suspension at room temperature for 30 minutes.

  • Add methyl iodide (1.2 eq) dropwise to the mixture.

  • Heat the reaction to 60 °C and stir for 8-12 hours, monitoring by TLC for the disappearance of the starting material and the formation of two product spots (N1 and N3 isomers).[1]

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Separate the N1 and N3 isomers by careful column chromatography on silica gel. The polarity of the two isomers may be very similar, requiring a shallow solvent gradient for effective separation.

III. Troubleshooting Guide

Step 1: Synthesis of 2-(methylthio)-5-nitro-1H-imidazole

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product formation	1. Inactive sodium thiomethoxide due to moisture. 2. Low quality of 2-chloro-5-nitroimidazole. 3. Insufficient reaction time or temperature.	1. Use freshly opened or properly stored sodium thiomethoxide. 2. Check the purity of the starting material by NMR or melting point. 3. Increase reaction time and monitor by TLC. A slight increase in temperature (e.g., to 40 °C) can be attempted cautiously.
Formation of multiple unidentified byproducts	1. Reaction temperature too high, leading to decomposition. 2. Presence of water in the reaction mixture.	1. Maintain strict temperature control, especially during the addition of the nucleophile. 2. Ensure all glassware is flame-dried and use anhydrous solvents.
Difficult purification	Product co-elutes with starting material or impurities.	Optimize the mobile phase for column chromatography. A gradient elution from a non-polar to a more polar solvent system may be necessary. Recrystallization can also be attempted if the crude product is a solid.

Step 2: N-Methylation of 2-(methylthio)-5-nitro-1H-imidazole

Figure 2: Troubleshooting decision tree for the N-methylation step.

IV. Frequently Asked Questions (FAQs)

Q1: What is the biggest challenge in the N-methylation step?

A1: The primary challenge is controlling the regioselectivity of the methylation. The imidazole ring has two nucleophilic nitrogen atoms (N1 and N3), and methylation can occur at both positions, leading to a mixture of isomers. The steric and electronic environment around each nitrogen influences the ratio of the products.[1] Separating these isomers can be difficult due to their similar physical properties.

Q2: How can I improve the N1-selectivity of the methylation?

A2: The choice of base and solvent can significantly impact the N1:N3 isomer ratio. Using a stronger, bulkier base in a less polar solvent can sometimes favor methylation at the less sterically hindered nitrogen. However, this is highly substrate-dependent. A systematic screening of reaction conditions (base, solvent, temperature) is recommended to optimize for the desired isomer.[2]

Q3: Are there any specific safety precautions I should take?

A3: Yes. Nitroimidazoles should be handled with care as they can be mutagenic.[3] Methylating agents like methyl iodide and dimethyl sulfate are toxic and carcinogenic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[4][5][6] Sodium hydride is highly reactive with water and should be handled under an inert atmosphere.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used. 1H and 13C NMR spectroscopy will confirm the structure and help distinguish between the N1 and N3 isomers based on the chemical shifts of the methyl group and the imidazole ring protons. Mass spectrometry will confirm the molecular weight, and High-Performance Liquid Chromatography (HPLC) can be used to assess purity. Infrared (IR) spectroscopy can identify key functional groups.[7][8][9][10]

Q5: What are the expected spectroscopic data for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole?

• 1H NMR: A singlet for the N-methyl group (around 3.5-4.0 ppm), a singlet for the S-methyl group (around 2.5-3.0 ppm), and a singlet for the imidazole ring proton (around 7.5-8.0 ppm).

• 13C NMR: Resonances for the N-methyl and S-methyl carbons, as well as for the three carbons of the imidazole ring.

• IR: Characteristic peaks for the C-H, C=N, and N-O (nitro group) stretching vibrations.

• MS: A molecular ion peak corresponding to the molecular weight of the compound (C5H7N3O2S, MW: 189.20).

Q6: Can I use a different methylating agent?

A6: Yes, other methylating agents such as dimethyl sulfate or methyl triflate can be used. However, their reactivity and the optimal reaction conditions may differ. It is advisable to start with a small-scale reaction to determine the best conditions for your chosen reagent.

V. References

• Journal of Chemical & Pharmaceutical Research, 2011, 3(1):313-319. Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. [Link]

• Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. [Link]

• Google Patents. (2011). Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol.

• Energetic Materials Based on N-substituted 4(5)-nitro-1,2,3-triazoles. [Link]

• Hoffman, J. L. (1993). Sequential methylation of 2-mercaptoethanol to the dimethyl sulfonium ion, 2-(dimethylthio)ethanol, in vivo and in vitro. PubMed. [Link]

• Kinetics Reaction and Mechanism of Thiozole with Sodium Methoxide in CSTR Reactor. [Link]

• The synthesis of 5-nitro-benzimidazole-2-yl-mercapto-acetic acid (I). [Link]

• ResearchGate. (2015). 1-Methyl-5-nitro-1H-imidazole. [Link]

• National Center for Biotechnology Information. (2011). 1-Methyl-5-nitro-1H-imidazole. PubMed Central. [Link]

• NIS-Mediated intermolecular hydroamination of allenamides with imidazole heterocycles: a facile protocol for the synthesis of allylic N,N-acetals. [Link]

• National Center for Biotechnology Information. (2010). Structure-activity relationships of antitubercular nitroimidazoles. I. Structural features associated with aerobic and anaerobic activities of 4. PubMed. [Link]

• Studies in the synthesis of 2-mercapto-5-methoxybenzimidazole. [Link]

• Al-Sha'er, M. A., et al. (2013). 1-[2-Substituted ethyl]-2-methyl-5-nitroimidazole derivatives, synthesis and antibacterial activities. Der Pharma Chemica, 5(3), 156-162. [Link]

• Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. [Link]

• An improved synthesis of 2-mercapto-5-difluoromethoxy-1H-benzimidazole: An important medicinal intermediate. [Link]

• ResearchGate. (2017). Reaction of 2-chloro-4,5-dihydroimidazole (1) with sodium thiosulfate. [Link]

• ResearchGate. (2018). First synthesis of the N(1)-bulky substituted imidazole 3-oxides and their complexation with hexafluoroacetone hydrate. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Methyl-5-nitroimidazole, 99%. [Link]

• National Center for Biotechnology Information. (2010). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. PubMed Central. [Link]

• ResearchGate. (2018). Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. [Link]

• Shimizu, M., et al. (2010). S-METHYLATION OF N-CONTAINING HETEROCYCLIC THIOLS WITH CONJUGATED ACIDS OF METHOXY GROUPS. HETEROCYCLES, 81(2), 435-442. [Link]

• N-unsubstituted Imidazoles: Design, Synthesis, and Antimicrobial Evaluation. [Link]

• ResearchGate. (2018). Synthesis of 2-methyl 5-nitroimidazoles. [Link]

• Regioselective synthesis of 1,4-disubstituted imidazoles. [Link]

• Google Patents. (1996). Process for demethylating s-methyl-mercapto compounds.

• Beilstein Journals. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• ResearchGate. (2017). IR spectra of 2-(2-methyl-5-nitro-1Н-imidazole-1-yl)acetic acid and 2-(diethylamine) ethyl 4-(2-(2-methyl-5-nitro-1H-imidazole-1-yl)acetamide)benzoate. [Link]

• European Directorate for the Quality of Medicines & Healthcare. (2023). 2-Methyl-4(5)-nitroimidazole Safety Data Sheet. [Link]

• Recent advances in the synthesis of imidazoles. [Link]

• Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison of Synthetic Routes to 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole: A Guide for Researchers

The strategic synthesis of substituted nitroimidazoles is a cornerstone of medicinal chemistry, with this scaffold being central to the development of various antibacterial and antiprotozoal agents. Among these, 1-methyl-2-(methylthio)-5-nitro-1H-imidazole stands as a key intermediate and a target molecule of significant interest. This guide provides a comprehensive, head-to-head comparison of two distinct synthetic pathways to this compound, offering in-depth technical insights, detailed experimental protocols, and a critical evaluation of each route's merits and drawbacks to aid researchers in their synthetic endeavors.

Introduction to the Synthetic Challenge

The synthesis of 1-methyl-2-(methylthio)-5-nitro-1H-imidazole presents a unique set of challenges. The regioselective introduction of substituents onto the imidazole core, particularly at the N-1 and C-2 positions, while preserving the nitro group at C-5, requires careful consideration of reaction conditions and precursor selection. This guide will dissect two primary strategies: Route 1 , a nucleophilic substitution approach, and Route 2 , a build-up strategy involving the formation and subsequent alkylation of a thiol intermediate.

Route 1: Nucleophilic Substitution of a Pre-functionalized Imidazole Core

This strategy hinges on the preparation of a 1-methyl-5-nitro-1H-imidazole scaffold bearing a suitable leaving group at the C-2 position, which is subsequently displaced by a methylthiolate nucleophile. Two effective leaving groups, a sulfonyl group and a chlorine atom, define the two main variations of this route.

Mechanistic Rationale

The electron-withdrawing nature of the nitro group at the C-5 position, coupled with the inherent electron deficiency of the imidazole C-2 position, renders this carbon susceptible to nucleophilic aromatic substitution (SNAr). A good leaving group at this position is readily displaced by a soft nucleophile like the methylthiolate anion.

Workflow Diagram

Caption: Workflow for Route 1, showcasing precursor synthesis and the final nucleophilic substitution step.

Detailed Experimental Protocols

Synthesis of Precursor 1: 1-Methyl-2-chloro-5-nitro-1H-imidazole

• N-Methylation of 2-Methyl-5-nitro-1H-imidazole: To a solution of 2-methyl-5-nitro-1H-imidazole in a suitable solvent such as DMF, add a methylating agent like dimethyl sulfate or methyl iodide in the presence of a base (e.g., K2CO3).

• Chlorination: The resulting 1,2-dimethyl-5-nitro-1H-imidazole is then subjected to chlorination. A common method involves the use of a chlorinating agent like sulfuryl chloride (SO2Cl2) or phosphorus oxychloride (POCl3).

Synthesis of Precursor 2: 1-Methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole

• Oxidation: 1,2-Dimethyl-5-nitro-1H-imidazole can be oxidized to the corresponding sulfone. This is typically achieved using a strong oxidizing agent such as potassium permanganate (KMnO4) or a peroxy acid like m-CPBA.

Final Step: Nucleophilic Substitution

• To a solution of either 1-methyl-2-chloro-5-nitro-1H-imidazole or 1-methyl-2-(methylsulfonyl)-5-nitro-1H-imidazole in an aprotic polar solvent like DMF or DMSO, add a solution of sodium thiomethoxide (NaSMe).

• The reaction mixture is typically stirred at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Work-up involves quenching the reaction with water, followed by extraction with an organic solvent, drying, and purification by chromatography or recrystallization.

Performance Data and Comparison

Parameter	Route 1A (Chloro-precursor)	Route 1B (Sulfonyl-precursor)
Overall Yield	Moderate	Moderate to Good
Reagent Cost	Generally lower	Can be higher due to oxidizing agents
Safety Concerns	Use of hazardous chlorinating agents (SO2Cl2, POCl3)	Use of strong oxidizing agents
Scalability	Feasible, with appropriate safety measures	Generally good
Reaction Conditions	Mild to moderate for substitution	Mild to moderate for substitution
Purification	Standard chromatographic techniques	Standard chromatographic techniques

Route 2: Thiol Formation and Subsequent S-Methylation

This alternative pathway involves the initial synthesis of 1-methyl-5-nitro-1H-imidazole-2-thiol, followed by the selective methylation of the thiol group.

Mechanistic Rationale

The core of this route is the introduction of a sulfur functionality at the C-2 position of the pre-formed 1-methyl-5-nitro-1H-imidazole ring. This can be achieved through various methods, including reaction with a thiocarbonylating agent. Once the thiol is formed, its high nucleophilicity allows for straightforward and selective S-methylation using a suitable methylating agent, avoiding competitive N-methylation.

Workflow Diagram

Caption: Workflow for Route 2, illustrating the formation of the thiol intermediate followed by S-methylation.

Detailed Experimental Protocols

Synthesis of 1-Methyl-5-nitro-1H-imidazole-2-thiol

• Synthesis of 1-Methyl-5-nitro-1H-imidazole: This precursor is typically synthesized by the nitration of 1-methylimidazole.[1]

• Thiocarbonylation: A common method to introduce a thiol group at the C-2 position of an imidazole is through reaction with a thiocarbonylating agent. For instance, the imidazole can be treated with a strong base (e.g., n-BuLi) to generate a C-2 carbanion, which is then quenched with elemental sulfur or a sulfur transfer reagent. Alternatively, reaction with carbon disulfide in the presence of a base can lead to the formation of a dithiocarboxylate intermediate, which can be subsequently converted to the thiol.

Final Step: S-Methylation

• To a solution of 1-methyl-5-nitro-1H-imidazole-2-thiol in a suitable solvent (e.g., ethanol, acetone), add a base such as sodium hydroxide or potassium carbonate to deprotonate the thiol.

• Add a methylating agent, such as methyl iodide or dimethyl sulfate, and stir the reaction mixture at room temperature.

• The reaction progress is monitored by TLC. Upon completion, the product is isolated by filtration (if it precipitates) or by extraction after removing the solvent, followed by purification.

Performance Data and Comparison

Parameter	Route 2
Overall Yield	Potentially higher, depending on the efficiency of the thiolation step
Reagent Cost	Can be variable depending on the thiocarbonylating agent
Safety Concerns	Use of strong bases (e.g., n-BuLi) and potentially toxic thiocarbonylating agents
Scalability	May be challenging due to the use of highly reactive intermediates
Reaction Conditions	Can range from cryogenic (for lithiation) to mild for S-methylation
Purification	Generally straightforward purification of the final product

Head-to-Head Comparison and Expert Recommendations

Feature	Route 1 (Nucleophilic Substitution)	Route 2 (Thiol Formation and S-Methylation)
Overall Strategy	Linear synthesis with a pre-functionalized core.	Convergent approach building the C-S bond late in the synthesis.
Key Challenge	Synthesis of the C-2 functionalized precursor.	Regioselective introduction of the thiol group.
Versatility	The precursor can be used to introduce other nucleophiles at C-2.	The thiol intermediate can be alkylated with various electrophiles.
Atom Economy	Can be lower due to the introduction and loss of a leaving group.	Potentially higher, depending on the thiolation method.
Industrial Viability	Generally more established and scalable, especially the chloro-precursor route.	May require more specialized conditions, potentially limiting large-scale production.

Expert Recommendation:

For laboratory-scale synthesis and exploratory studies , both routes are viable. Route 2 offers an elegant approach if a reliable method for the synthesis of the 2-thiol intermediate can be established, as the final S-methylation is typically high-yielding and clean.

For process development and scale-up , Route 1 , particularly utilizing the 2-chloro-1-methyl-5-nitro-1H-imidazole precursor, is likely the more pragmatic choice. While it involves the handling of hazardous reagents, the individual steps are generally well-understood and more amenable to industrial-scale operations. The availability of starting materials and the robustness of the nucleophilic substitution reaction make it a more reliable and cost-effective option for larger-scale production.

Conclusion

The synthesis of 1-methyl-2-(methylthio)-5-nitro-1H-imidazole can be successfully achieved through at least two distinct and viable synthetic pathways. The choice between a nucleophilic substitution strategy (Route 1) and a thiol formation/S-methylation approach (Route 2) will ultimately depend on the specific requirements of the research, including the desired scale of synthesis, available resources, and the level of expertise in handling specific reagents. This guide provides the necessary framework and detailed information to enable researchers to make an informed decision and to successfully navigate the synthesis of this important nitroimidazole derivative.

References

• Synthesis of 1-methyl-2-[(1-methyl-5-nitro-2-imidazolyl)mercapto]-imidazole. (PrepChem)
• Process for producing 2-methyl-5-nitroimidazole.
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• Method for preparing 2-chloro-4-nitroimidazole.
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Navigating Structure-Activity Landscapes: A Comparative Guide to QSAR Analysis of 5-Nitroimidazole Derivatives

In the relentless pursuit of novel therapeutics, particularly against microbial and parasitic diseases, the 5-nitroimidazole scaffold remains a cornerstone of medicinal chemistry.[1] Its derivatives are pivotal in treating infections caused by anaerobic bacteria and protozoa.[2] However, the emergence of resistant strains necessitates a more rational and accelerated approach to drug design.[3][4] This is where Quantitative Structure-Activity Relationship (QSAR) analysis emerges as an indispensable tool, creating a bridge between the chemical structure of these derivatives and their biological activity.

This guide provides a comprehensive comparison of various QSAR methodologies applied to 5-nitroimidazole derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just a review of the techniques but also a practical perspective on their application, grounded in experimental data and established protocols. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

The Imperative of Predictive Modeling: Why QSAR for 5-Nitroimidazoles?

The 5-nitroimidazole core's biological activity is intrinsically linked to the reductive activation of the nitro group within the target organism, leading to the generation of cytotoxic radicals that damage DNA and other macromolecules. The nature and position of substituents on the imidazole ring profoundly influence the molecule's redox potential, lipophilicity, and steric interactions with biological targets, thereby modulating its efficacy and spectrum of activity. QSAR models provide a mathematical framework to understand these intricate relationships, enabling the prediction of the biological activity of novel, unsynthesized compounds and guiding the synthesis of more potent and selective drug candidates.

A Comparative Look at QSAR Models for 5-Nitroimidazole Derivatives

The selection of a QSAR methodology is a critical decision that influences the predictive power and interpretability of the resulting model. Here, we compare some of the commonly employed QSAR techniques in the context of 5-nitroimidazole research, highlighting their strengths and weaknesses.

Multiple Linear Regression (MLR): The Classical Approach

Multiple Linear Regression is a foundational QSAR technique that establishes a linear relationship between a dependent variable (biological activity) and a set of independent variables (molecular descriptors). Its simplicity and ease of interpretation are its primary advantages.

A hypothetical MLR model for the antimicrobial activity of 5-nitroimidazole derivatives might look like this:

pMIC = β₀ + β₁(logP) + β₂(LUMO) + β₃(MR)

Here, pMIC (the negative logarithm of the Minimum Inhibitory Concentration) is predicted based on the octanol-water partition coefficient (logP), the energy of the Lowest Unoccupied Molecular Orbital (LUMO), and the Molar Refractivity (MR). The coefficients (β) indicate the direction and magnitude of each descriptor's influence on the activity.

3D-QSAR: CoMFA and CoMSIA

Three-dimensional QSAR methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) provide a more nuanced understanding of the structure-activity relationship by considering the 3D arrangement of molecular fields.[5][6]

• CoMFA calculates the steric and electrostatic fields around a set of aligned molecules, correlating these field values with biological activity.[7]

• CoMSIA extends this by including hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields, offering a more comprehensive description of intermolecular interactions.[7][8]

The outputs of these analyses are 3D contour maps that visualize regions where specific physicochemical properties are favorable or unfavorable for activity, providing intuitive guidance for molecular modification.

Machine Learning Approaches: The Rise of Non-Linear Models

More recently, machine learning algorithms have been applied to QSAR studies, offering the ability to capture complex, non-linear relationships between molecular descriptors and biological activity.[9] Techniques such as Support Vector Machines (SVM), Random Forest (RF), and Artificial Neural Networks (ANN) can often lead to models with higher predictive accuracy, especially for large and diverse datasets.

For instance, a Random Forest-based QSAR model was developed to predict the anti-Trichomonas vaginalis activity of nitroimidazole derivatives, demonstrating robust performance.

Performance Comparison of QSAR Models

The following table summarizes the performance of different QSAR models from various studies on nitroaromatic compounds. It is important to note that these models were developed using different datasets, and therefore, this comparison should be viewed as a qualitative guide to the potential performance of each methodology.

QSAR Model	Target Activity	Key Performance Metrics	Reference
CoMFA	Anticancer (DMDP derivatives)	q² = 0.530, r² = 0.903, r²_pred = 0.935	[7]
CoMSIA	Anticancer (DMDP derivatives)	q² = 0.548, r² = 0.909, r²_pred = 0.842	[7]
CoMFA	HCV NS5B Polymerase Inhibition	q² = 0.621, r² = 0.950, r²_pred = 0.685	[8]
CoMSIA	HCV NS5B Polymerase Inhibition	q² = 0.685, r² = 0.940, r²_pred = 0.822	[8]
SVR	Anti-inflammatory	r² = 0.907 (training), r² = 0.812 (test)	[9]
AutoQSAR	Antitumor (Nitroimidazole derivatives)	r² = 0.86 (training), r² = 0.95 (test)	[3]

• q² : Cross-validated correlation coefficient (a measure of internal predictive ability)

• r² : Non-cross-validated correlation coefficient (a measure of goodness of fit)

• r²_pred : Predictive correlation coefficient for an external test set (a measure of external predictive ability)

This table illustrates that while all methods can produce statistically significant models, the choice of the best model depends on the specific dataset and the nature of the structure-activity relationship.[3][7][8][9]

The QSAR Workflow: A Step-by-Step Approach

A robust QSAR study follows a well-defined workflow to ensure the validity and predictability of the resulting model.

Caption: A generalized workflow for a Quantitative Structure-Activity Relationship (QSAR) study.

Key Molecular Descriptors and Their Physicochemical Significance

The predictive power of a QSAR model is fundamentally dependent on the choice of molecular descriptors.[10][11] These numerical representations of molecular properties can be broadly categorized as follows:

• Topological Descriptors: These 2D descriptors are derived from the graph representation of a molecule and encode information about its size, shape, and branching.[12] They are computationally inexpensive and often correlate with steric properties.

• Physicochemical Descriptors: These descriptors quantify important physicochemical properties like lipophilicity (logP), molar refractivity (MR), and polar surface area (TPSA). They are crucial for modeling a compound's absorption, distribution, metabolism, and excretion (ADME) properties.[10]

• Quantum-Chemical Descriptors: Calculated using quantum mechanics, these descriptors provide insights into a molecule's electronic properties.[13] Key examples include the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), which are related to a molecule's reactivity and ability to participate in charge-transfer interactions.[14]

The interplay of these descriptors governs the biological activity of 5-nitroimidazole derivatives. For instance, a higher LUMO energy can indicate a lower propensity for the nitro group to be reduced, potentially leading to decreased activity. Conversely, optimal lipophilicity is crucial for cell penetration.

Caption: Relationship between molecular descriptors and biological activity.

Experimental Protocols: From Synthesis to Biological Evaluation

The validity of any QSAR model is contingent upon the quality of the experimental data used to build it. Here, we provide generalized, step-by-step protocols for the synthesis and antimicrobial evaluation of 5-nitroimidazole derivatives.

General Synthesis of 5-Nitroimidazole Derivatives via N-Alkylation

This protocol describes a general method for the N-alkylation of 2-methyl-5-nitroimidazole, a common starting material.[2][15][16][17]

Materials:

• 2-methyl-5-nitroimidazole

• Alkylating agent (e.g., alkyl halide, ethyl bromoacetate)

• Base (e.g., potassium carbonate (K₂CO₃) or potassium hydroxide (KOH))

• Solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (CH₃CN))

• Ethyl acetate

• Brine

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• Dissolution: Dissolve 2-methyl-5-nitroimidazole (1 equivalent) in the chosen solvent (DMF, DMSO, or CH₃CN) in a round-bottom flask equipped with a magnetic stirrer.

• Base Addition: Add the base (e.g., K₂CO₃, 1.1 equivalents) to the solution and stir for 15 minutes at room temperature.

• Addition of Alkylating Agent: Add the alkylating agent (1.0-1.2 equivalents) dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction can be heated (e.g., to 60°C in acetonitrile) to increase the rate.[17]

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature and pour it into ice-water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous phase).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines a standard method for determining the antimicrobial activity of the synthesized compounds.[18][19][20][21][22]

Materials:

• Synthesized 5-nitroimidazole derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

• Preparation of Bacterial Inoculum: Inoculate a fresh colony of the test bacterium into MHB and incubate at 37°C until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilutions in Microtiter Plate:

  • Add 100 µL of sterile MHB to all wells of a 96-well plate.

  • Add 100 µL of the stock solution of the test compound to the first well of a row.

  • Perform two-fold serial dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well in the dilution series.

• Inoculation: Add 5 µL of the prepared bacterial inoculum to each well, except for the sterility control wells.

• Controls: Include a growth control (MHB + inoculum, no compound) and a sterility control (MHB only) on each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.[22]

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. Growth can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Conclusion and Future Perspectives

The QSAR analysis of 5-nitroimidazole derivatives is a powerful strategy for accelerating the discovery of new and more effective antimicrobial and antiparasitic agents. This guide has provided a comparative overview of various QSAR methodologies, from classical linear regression to more sophisticated 3D-QSAR and machine learning approaches. The choice of the most appropriate method depends on the specific research question, the size and diversity of the dataset, and the desired level of interpretability.

The provided experimental protocols for synthesis and biological evaluation underscore the importance of high-quality, consistent data for building robust and predictive QSAR models. As computational power continues to increase and new machine learning algorithms are developed, the predictive accuracy and applicability of QSAR are expected to further improve. The integration of QSAR with other computational techniques, such as molecular docking and molecular dynamics simulations, will undoubtedly play an even more significant role in the future of rational drug design for this important class of compounds.

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• Abdel-rahman, H. M., et al. (2023). Nitroimidazole derivatives potentiated against tumor hypoxia: Design, synthesis, antitumor activity, molecular docking study, and QSAR study. Archiv der Pharmazie.
• Todeschini, R., & Consonni, V. (2009).
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• Andrews, J. M. (2001). Determination of minimum inhibitory concentrations. Journal of Antimicrobial Chemotherapy, 48(suppl_1), 5–16.
• Roy, K., Kar, S., & Das, R. N. (2015). A Primer on QSAR/QSPR Modeling. Springer.
• Li, H., et al. (2019). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4-nitroimidazole as starting reagents. Der Pharma Chemica, 11(3), 1-6.
• Jensen, F. (2017).
• Leitsch, D. (2017). A review on metronidazole: an old warhorse in a new battle. Frontiers in Microbiology, 8, 209.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole

Navigating the complexities of laboratory waste management is paramount to ensuring a safe and compliant research environment. This guide provides an in-depth, procedural framework for the proper disposal of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole (CAS No: 1615-41-4), a nitroimidazole derivative whose handling requires meticulous attention to detail. As the complete toxicological profile of this compound is not yet fully elucidated, a cautious and informed approach to its disposal is essential to mitigate potential risks to personnel and the environment.[1] This document is intended for researchers, scientists, and drug development professionals, offering practical, step-by-step guidance rooted in established safety protocols and regulatory standards.

Foundational Knowledge: Understanding the Compound's Profile

Before proceeding with any disposal protocol, a thorough understanding of the subject compound is critical. 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole belongs to the nitroimidazole class, compounds known for their biological activity.[2][3] The presence of a nitro group and a thioether moiety in its structure suggests specific chemical reactivity and potential hazards that must be considered during handling and disposal.

Property	Value	Source
CAS Number	1615-41-4	[1][4][5]
Molecular Formula	C5H7N3O2S	[1][4][5]
Molecular Weight	173.19 g/mol	[1][5]
Appearance	Pale Yellow Solid	[6]
Known Hazards	May cause respiratory irritation. Prolonged or repeated exposure may cause allergic reactions. The chemical, physical, and toxicological properties have not been thoroughly investigated.	[1]
Incompatibilities	Acids, acid chlorides, acid anhydrides, oxidizing agents.	[1]
Hazardous Decomposition Products	Carbon dioxide, nitrogen oxides (NOx), Hydrogen chloride gas.	[1]

Pre-Disposal Safety: Risk Assessment and Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole for disposal. Given the incomplete hazard data, a conservative approach is warranted.

Essential Personal Protective Equipment (PPE):

• Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use and disposed of after use in accordance with good laboratory practices.[1]

• Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.[7]

• Skin and Body Protection: A lab coat or overalls should be worn. For larger quantities or in case of a spill, consider additional protective clothing.

• Respiratory Protection: If there is a risk of dust formation or aerosol generation, use a P95 (US) or P1 (EU EN 143) particle respirator.[1] All handling of the solid material should be performed in a well-ventilated area, preferably within a certified chemical fume hood.

Managing Spills: An Immediate Action Protocol

In the event of a spill, prompt and appropriate action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area and ensure adequate ventilation.[1]

• Don PPE: Before addressing the spill, put on the appropriate personal protective equipment as outlined above.

• Containment: For solid spills, carefully sweep up the material to avoid creating dust.[1][7] Do not use water for cleanup as its solubility is not well-defined.

• Collection: Place the swept-up material into a suitable, labeled, and closed container for disposal.[1][7]

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. Collect all cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department in accordance with established protocols.

The Core Directive: A Step-by-Step Disposal Protocol

The recommended method for the disposal of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is through a licensed professional waste disposal service, with incineration being the preferred final disposition.[1] This approach is necessary due to the compound's chemical nature and the unknown environmental impact.

Operational Steps for Disposal:

• Waste Identification and Segregation:

  • This compound should be classified as a chemical hazardous waste.

  • Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines. Incompatible materials such as acids, acid chlorides, acid anhydrides, and oxidizing agents must be kept separate.[1]

• Containerization:

  • Collect waste 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole in a designated, properly sealed, and clearly labeled hazardous waste container. A polyethylene or polypropylene container is a suitable choice.[7]

  • The label should include:

    • The full chemical name: "1-Methyl-2-(methylthio)-5-nitro-1H-imidazole"

    • The words "Hazardous Waste"

    • The primary hazards associated with the waste (e.g., "Irritant," "Handle with Caution")

    • The accumulation start date.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Ensure the storage area is away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed professional waste disposal service to arrange for pickup and disposal.[1]

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole to ensure they have all the necessary information for safe handling and transport.

• Recommended Disposal Method: Incineration:

  • The primary recommended disposal method is high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

  • Causality: The high temperatures of incineration ensure the complete thermal decomposition of the molecule, breaking down the stable imidazole ring and the nitro group. The afterburner and scrubber are essential for neutralizing potentially toxic and acidic combustion byproducts, such as nitrogen oxides (NOx) and sulfur oxides (SOx), which are expected from the nitro and thioether groups, respectively.

Disposal of Contaminated Materials:

• Any materials that have come into contact with 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole, such as gloves, weigh boats, and cleaning materials, should be considered contaminated.

• These materials must be collected in a sealed bag or container, labeled as hazardous waste, and disposed of along with the chemical waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Caption: Disposal workflow for 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole.

Regulatory Adherence

All disposal activities must comply with local, state, and federal regulations. In the United States, the primary federal law governing the disposal of hazardous waste is the Resource Conservation and Recovery Act (RCRA), which is enforced by the Environmental Protection Agency (EPA).[8][9] It is the responsibility of the waste generator to ensure that all hazardous waste is managed and disposed of in accordance with these regulations.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a critical component of laboratory safety and environmental stewardship. Due to the lack of comprehensive toxicological data, a conservative approach centered on containment, proper labeling, and professional disposal via incineration is not just a best practice but a necessary precaution. By adhering to the procedures outlined in this guide, researchers and laboratory personnel can effectively manage this chemical waste stream, ensuring a safe working environment and compliance with all relevant regulations.

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Navigating the Handling of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole: A Practical Guide to Personal Protective Equipment

For researchers, scientists, and drug development professionals, the synthesis and application of novel compounds are routine. However, ensuring personal and environmental safety during these processes is paramount. This guide provides a detailed, practical framework for the safe handling of 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole, with a specific focus on the selection and use of appropriate Personal Protective Equipment (PPE). While the toxicological properties of this specific compound have not been thoroughly investigated, its structural similarity to other nitroimidazole compounds warrants a cautious and well-informed approach to its handling.[1]

Understanding the Risks: A Proactive Approach to Safety

1-Methyl-2-(methylthio)-5-nitro-1H-imidazole is a solid compound that may cause respiratory irritation upon inhalation.[1] Like many nitroimidazole derivatives, there is a potential for skin sensitization with prolonged or repeated exposure.[1][2] Accidental ingestion of similar compounds may be harmful.[3][4] Therefore, a comprehensive PPE strategy is not merely a procedural formality but a critical line of defense against potential chemical exposure.

The primary routes of exposure to mitigate are inhalation of dust particles, skin contact, and eye contact.[1][2][5] The following sections will detail the necessary PPE and the rationale behind each recommendation.

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is essential when handling 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole. The following table summarizes the minimum recommended PPE for various laboratory activities involving this compound.

Laboratory Activity	Minimum PPE Requirements
Weighing and Aliquoting (Solid)	Disposable Nitrile Gloves (double-gloving recommended), Lab Coat, Safety Goggles, and a Particulate Respirator (N95 or FFP2).
Solution Preparation and Transfers	Disposable Nitrile Gloves, Lab Coat, and Safety Goggles. Work should be conducted in a fume hood.
Synthesis and Purification	Disposable Nitrile Gloves (consider thicker, chemical-resistant gloves for prolonged tasks), Chemical-Resistant Lab Coat or Apron, Safety Goggles, and Face Shield. All operations must be performed within a certified chemical fume hood.
Waste Disposal	Disposable Nitrile Gloves, Lab Coat, and Safety Goggles.

Experimental Workflow for Safe Handling

The following diagram illustrates a typical workflow for handling 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole, highlighting the critical PPE checkpoints.

Caption: A typical experimental workflow highlighting key stages for PPE use.

Detailed PPE Specifications and Best Practices

Hand Protection: Your First Line of Defense

Given the potential for skin sensitization, appropriate hand protection is non-negotiable.

• Glove Selection: Nitrile gloves are a suitable choice for handling solid 1-Methyl-2-(methylthio)-5-nitro-1H-imidazole and its solutions.[6] For tasks involving prolonged solvent contact during synthesis or purification, consider using thicker, chemical-resistant gloves or double-gloving.[7] Always inspect gloves for any signs of degradation or perforation before use.[1]

• Proper Technique: When removing gloves, use a technique that avoids touching the outer surface of the glove with your bare hands.[1] Dispose of contaminated gloves immediately in the designated chemical waste container.[1] Always wash your hands thoroughly with soap and water after removing gloves.[1]

Respiratory Protection: Preventing Inhalation Exposure

The fine, dusty nature of many solid organic compounds presents a significant inhalation hazard.

• When to Use a Respirator: A respirator is essential when weighing or transferring the solid compound, or any activity that could generate dust.[1]

• Respirator Type:

  • For nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended.[1]

  • For higher-level protection or in situations with poor ventilation, a respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143) cartridges should be used.[1] These cartridges provide protection against organic vapors, acid gases, and particulates.

• Fit and Maintenance: Ensure your respirator is properly fitted and you have been trained in its use. A poor seal will render the respirator ineffective.

Eye and Face Protection: Shielding from Splashes and Dust

• Safety Goggles: Chemical splash goggles that conform to OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166 are mandatory whenever handling this compound.[5][8]

• Face Shield: In addition to safety goggles, a face shield should be worn during procedures with a higher risk of splashing, such as when transferring large volumes of solutions or during quenching of a reaction.[7]

Protective Clothing: Minimizing Skin Contact

• Lab Coat: A clean, buttoned lab coat should be worn to protect your street clothes and skin from contamination.[6]

• Chemical-Resistant Apron: For larger-scale work or when there is a significant splash risk, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

• Full Body Protection: In some specialized applications or in the event of a large spill, "bunny suit" coveralls may be necessary to provide head-to-toe protection.[7]

Spill Management and Decontamination

In the event of a spill, it is crucial to have a clear and practiced response plan.

Spill Response Workflow

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